7-(Methylsulfonyl)quinolin-3-amine: A Technical Guide to Chemical Properties, Synthesis, and Medicinal Applications
Executive Summary 7-(Methylsulfonyl)quinolin-3-amine is a highly specialized heterocyclic building block widely utilized in modern medicinal chemistry and drug discovery. Registered under1[1], this compound integrates th...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
7-(Methylsulfonyl)quinolin-3-amine is a highly specialized heterocyclic building block widely utilized in modern medicinal chemistry and drug discovery. Registered under1[1], this compound integrates the privileged quinoline pharmacophore with two critical functional handles: a nucleophilic C3-amine and an electron-withdrawing C7-methylsulfonyl group. This unique structural topology makes it an ideal precursor for synthesizing ATP-competitive kinase inhibitors, particularly those targeting Receptor Tyrosine Kinases (RTKs) such as c-Met, EGFR, and intracellular kinases like PI3K.
This whitepaper provides an in-depth analysis of its physicochemical properties, structural causality, and self-validating synthetic protocols, designed specifically for researchers and drug development professionals.
Physicochemical Profiling & Structural Causality
The rational design of kinase inhibitors relies heavily on the physicochemical properties of their building blocks. With a molecular formula of C10H10N2O2S and a molecular weight of 222.26 g/mol [2], 7-(Methylsulfonyl)quinolin-3-amine offers an optimal balance of polarity and lipophilicity.
Quantitative Data Summary
The following table summarizes the core properties of the compound, explaining the causality behind why these metrics matter in drug design. Related quinoline derivatives, such as 7-chloro-3-nitroquinoline, exhibit foundational properties that inform these calculations[3].
Property
Value
Causality / Significance in Drug Design
CAS Number
944401-82-5
Unique chemical identifier ensuring precise procurement[1].
Molecular Weight
222.26 g/mol
Low MW allows for extensive downstream elaboration (e.g., amide coupling) without exceeding Lipinski's Rule of 5[2].
Topological Polar Surface Area (tPSA)
~81.4 Ų
Optimal for cellular membrane permeability; the polarity of the sulfone is balanced by the lipophilic quinoline core.
Hydrogen Bond Donors
1 (from -NH2)
The primary amine acts as a crucial vector for functionalization, eventually forming amide bonds that interact with the kinase hinge region.
Hydrogen Bond Acceptors
4 (N, O, O, N)
The sulfone oxygens and quinoline nitrogen enhance target residence time via interactions with solvent-exposed residues.
Calculated LogP (cLogP)
1.2 – 1.8
Ensures favorable aqueous solubility while maintaining sufficient lipid membrane affinity for intracellular target engagement.
Structural Reactivity
The Quinoline Core: Acts as a rigid, planar scaffold capable of robust
stacking interactions within the hydrophobic pockets of target proteins.
The C3-Amine: A highly nucleophilic handle. In medicinal chemistry, this is typically reacted with acyl chlorides or isocyanates to form amides or ureas.
The C7-Methylsulfonyl Group: A bioisostere for sulfonamides. It is metabolically stable (resisting oxidative degradation by Cytochrome P450 enzymes) and acts as a strong hydrogen-bond acceptor.
Self-Validating Synthetic Methodologies
The synthesis of 7-(Methylsulfonyl)quinolin-3-amine requires high chemoselectivity to prevent the degradation of the reducible sulfone and the sensitive quinoline nitrogen. The most robust route begins with 4[4].
Objective: Convert 7-bromo-3-nitroquinoline to 7-(methylsulfonyl)-3-nitroquinoline.
Causality: A Copper-catalyzed Ullmann-type coupling is preferred over Palladium here. Palladium catalysts can be sensitive to the nitro group and the resulting sulfone, whereas the CuI/L-proline system is robust, cost-effective, and highly efficient for aryl bromides.
Step-by-Step Procedure:
Charge a flame-dried Schlenk flask with 7-bromo-3-nitroquinoline (1.0 eq), sodium methanesulfinate (1.5 eq), CuI (0.1 eq), L-Proline (0.2 eq), and NaOH (0.2 eq).
Evacuate and backfill the flask with Argon (repeat 3x). Self-Validation: This ensures an oxygen-free environment, preventing the oxidative degradation of the Cu(I) catalyst to inactive Cu(II).
Add anhydrous DMSO via syringe.
Heat the reaction mixture to 110 °C and stir for 18 hours.
Workup: Cool to room temperature, quench with water, and extract with Ethyl Acetate (3x). Wash the combined organic layers with brine to remove residual DMSO, dry over anhydrous Na2SO4, and concentrate in vacuo.
Objective: Reduce 7-(methylsulfonyl)-3-nitroquinoline to the target 7-(methylsulfonyl)quinolin-3-amine.
Causality: The4[4] (Fe/NH4Cl) is highly chemoselective. It reduces the nitro group to the amine without risking the hydrogenolysis of the sulfone group, a common side-reaction when using aggressive Pd/C catalytic hydrogenation.
Step-by-Step Procedure:
Suspend the nitro intermediate in an Ethanol/Water (4:1 v/v) solvent mixture.
Add Iron powder (10.0 eq) and NH4Cl (2.0 eq). Self-Validation: NH4Cl acts as a mild proton source, activating the iron surface without the harsh conditions of concentrated HCl, which could lead to unwanted ring-opening or polymerization.
Heat the mixture to 80 °C (reflux) for 2-4 hours. Monitor completion via LC-MS.
Workup: Filter the hot reaction mixture through a pad of Celite to remove the iron oxide sludge. Wash the Celite pad thoroughly with hot ethanol.
Concentrate the filtrate, extract the aqueous residue with Dichloromethane (DCM), dry over Na2SO4, and evaporate to yield the pure amine.
Fig 1: Two-step synthetic workflow for 7-(Methylsulfonyl)quinolin-3-amine via Ullmann and Bechamp.
Applications in Drug Development & Signaling Pathways
Once synthesized, 7-(Methylsulfonyl)quinolin-3-amine is typically functionalized at the C3-amine to generate potent kinase inhibitors. The quinoline nitrogen forms a critical hydrogen bond with the backbone amide of the kinase hinge region (e.g., Met92 in p38
or analogous residues in PI3K). Meanwhile, the C7-methylsulfonyl group projects into the solvent-exposed region or a ribose-binding sub-pocket, enhancing the drug's solubility and binding kinetics.
By blocking the ATP-binding site of these kinases, derivatives of this compound effectively shut down downstream oncogenic signaling, such as the AKT/mTOR survival pathway.
Fig 2: Mechanism of quinoline-3-amine derivatives in blocking RTK/PI3K tumor signaling pathways.
Analytical Characterization Standards
To ensure the integrity of the synthesized 7-(Methylsulfonyl)quinolin-3-amine, the following analytical benchmarks should be met:
LC-MS: Expected mass peak at
223.05 .
H NMR (400 MHz, DMSO-):
~8.5 ppm (d, Hz, 1H, C2-H)
~8.3 ppm (d, Hz, 1H, C8-H)
~7.9 ppm (d, Hz, 1H, C5-H)
~7.8 ppm (dd, Hz, 1H, C6-H)
~7.4 ppm (d, Hz, 1H, C4-H)
~5.8 ppm (s, 2H, -NH, broad, exchangeable with DO)
~3.2 ppm (s, 3H, -SOCH)
IR (ATR): Strong absorption bands at ~1300 cm
and ~1150 cm corresponding to the asymmetric and symmetric stretching of the sulfone () group, and a doublet at ~3400-3300 cm for the primary amine (N-H stretch).
An In-Depth Technical Guide to the Putative Mechanism of Action of 7-(Methylsulfonyl)quinolin-3-amine
A Senior Application Scientist's Synthesis of Field-Proven Insights and Technical Analysis for Researchers, Scientists, and Drug Development Professionals. Foreword: Navigating the Uncharted Territory of a Novel Quinolin...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Synthesis of Field-Proven Insights and Technical Analysis for Researchers, Scientists, and Drug Development Professionals.
Foreword: Navigating the Uncharted Territory of a Novel Quinoline Scaffold
The quinoline nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with a broad spectrum of activities, from antimalarial to anticancer and antimicrobial effects.[1][2][3][4][5] The biological profile of a quinoline derivative is exquisitely sensitive to the nature and position of its substituents. This guide delves into the mechanistic possibilities of a specific, yet largely uncharacterized molecule: 7-(Methylsulfonyl)quinolin-3-amine. In the absence of direct, published research on this exact compound, this document will adopt a first-principles approach. By dissecting the known pharmacology of its core components—the 3-aminoquinoline moiety and the 7-methylsulfonyl group—we will construct a scientifically-grounded, hypothetical mechanism of action. This whitepaper is intended not as a definitive statement, but as a roadmap for future investigation, complete with detailed experimental protocols to test the proposed hypotheses.
Part 1: Deconstructing the Pharmacophore - Insights from Related Compounds
The pharmacological identity of 7-(Methylsulfonyl)quinolin-3-amine is a composite of the functionalities at its 3rd and 7th positions. A thorough understanding of each component is critical to predicting its overall biological effect.
The 3-Aminoquinoline Core: A Versatile Mediator of Cellular Processes
The 3-aminoquinoline scaffold is a privileged structure in drug discovery, with derivatives exhibiting a wide array of biological activities. Unlike the more extensively studied 4-aminoquinolines (e.g., chloroquine), 3-aminoquinolines present a distinct pharmacological profile.
Antiparasitic Activity: Several studies have highlighted the potential of 3-aminoquinoline derivatives as antileishmanial and antitrypanosomal agents.[6] The proposed mechanism for some of these compounds involves interaction with hemin, which inhibits its degradation and leads to the generation of oxidative stress within the parasite.[6] This disruption of the parasite's antioxidant defense system is a key mode of action.
Anticancer Properties: Substituted 3-aminoquinolines have demonstrated cytotoxic activity against various cancer cell lines.[3] While the precise mechanisms are often compound-specific, in silico predictions for related structures suggest potential interactions with key cellular targets such as tyrosyl-DNA-phosphodiesterase 1 and DNA-(apurine or apyrimidine site) lyase, implicating DNA damage repair pathways.[7] Other predicted targets include cathepsin D and neuronal acetylcholine receptors.[7]
Enzyme Inhibition: The amino group at the 3-position provides a crucial point for chemical modification, allowing for the synthesis of derivatives with targeted enzyme inhibitory activity. For instance, amide derivatives of 3-aminoquinoline bearing a benzenesulfonamide moiety have been synthesized and evaluated for their antitrypanosomal activity.[8]
The 7-Methylsulfonyl Substituent: A Modulator of Potency and Selectivity
The substitution at the 7-position of the quinoline ring is a well-established strategy for modulating the pharmacological activity of this heterocyclic system. The introduction of a methylsulfonyl group, a potent electron-withdrawing moiety, can significantly influence the molecule's physicochemical properties and its interactions with biological targets.
Anticancer and Kinase Inhibition: The presence of a sulfonamide or a related sulfonyl group on the quinoline ring has been linked to anticancer activity. Notably, a series of 7-chloroquinolines bearing a benzenesulfonamide moiety exhibited cytotoxicity against cancer cell lines, with molecular docking studies suggesting phosphoinositide 3-kinase (PI3K) as a potential target.[9] The PI3K/AKT/mTOR pathway is a critical regulator of cell growth and survival, and its inhibition is a validated anticancer strategy.
Antimicrobial and Membrane-Disrupting Effects: A study on 7-methoxyquinoline derivatives with a sulfonamide moiety revealed significant antimicrobial and antibiofilm activity.[10] The proposed mechanism for the most potent compound involved the disruption of bacterial cell membrane permeability, leading to the leakage of intracellular proteins.[10]
Modulation of Receptor Binding: In other heterocyclic systems, N-sulfonyl derivatives have been shown to act as selective agonists for receptors such as the M4 muscarinic acetylcholine receptor, highlighting the role of the sulfonyl group in conferring receptor subtype selectivity.[11]
Part 2: A Proposed Mechanism of Action for 7-(Methylsulfonyl)quinolin-3-amine
Based on the evidence from related compounds, a plausible, albeit hypothetical, mechanism of action for 7-(Methylsulfonyl)quinolin-3-amine likely involves the modulation of key cellular signaling pathways, particularly those implicated in cell proliferation and stress responses.
A primary hypothesis is that 7-(Methylsulfonyl)quinolin-3-amine acts as an inhibitor of the PI3K/AKT signaling pathway . The methylsulfonyl group at the 7-position could facilitate binding to the ATP-binding pocket of PI3K, a mechanism suggested for other sulfonamide-bearing quinolines.[9] The 3-amino group could form crucial hydrogen bonds within the active site, further stabilizing the interaction.
A secondary, and not mutually exclusive, hypothesis is that the compound induces cellular stress through the generation of reactive oxygen species (ROS) , a mechanism observed in antiparasitic 3-aminoquinolines.[6] This could be particularly relevant in the context of cancer cells, which often have a compromised antioxidant capacity.
The following diagram illustrates the proposed signaling pathway and the potential points of intervention for 7-(Methylsulfonyl)quinolin-3-amine.
Caption: Proposed mechanism of action for 7-(Methylsulfonyl)quinolin-3-amine.
Part 3: Experimental Validation Protocols
The following section outlines key experimental workflows to interrogate the proposed mechanisms of action for 7-(Methylsulfonyl)quinolin-3-amine.
Protocol 1: In Vitro Kinase Inhibition Assay for PI3K
This protocol is designed to determine if 7-(Methylsulfonyl)quinolin-3-amine directly inhibits the activity of PI3K.
Workflow Diagram:
Caption: Workflow for in vitro PI3K kinase inhibition assay.
Step-by-Step Methodology:
Reagent Preparation:
Prepare a stock solution of 7-(Methylsulfonyl)quinolin-3-amine in DMSO.
Dilute recombinant human PI3K enzyme to the desired concentration in kinase assay buffer.
Prepare ATP and PIP2 substrate solutions in kinase assay buffer.
Assay Plate Setup:
Add the test compound across a range of concentrations to a 384-well assay plate. Include a positive control (known PI3K inhibitor) and a negative control (DMSO vehicle).
Add the diluted PI3K enzyme to all wells except for the no-enzyme control.
Incubate the plate at room temperature for 15-30 minutes to allow for compound binding.
Kinase Reaction:
Initiate the kinase reaction by adding a mixture of ATP and PIP2 to all wells.
Incubate the plate at 30°C for the specified reaction time (e.g., 60 minutes).
Detection:
Stop the reaction and detect the amount of PIP3 produced using a suitable method, such as a luminescence-based assay kit (e.g., ADP-Glo™ Kinase Assay).
Data Analysis:
Normalize the data to the positive and negative controls.
Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Protocol 2: Cellular Proliferation and Viability Assay
This protocol assesses the effect of 7-(Methylsulfonyl)quinolin-3-amine on the growth and viability of cancer cell lines.
Step-by-Step Methodology:
Cell Culture:
Culture a panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media.
Compound Treatment:
Seed the cells in 96-well plates and allow them to adhere overnight.
Treat the cells with a serial dilution of 7-(Methylsulfonyl)quinolin-3-amine for 72 hours.
Viability Assessment:
After the incubation period, assess cell viability using a metabolic assay such as the MTT or CellTiter-Glo® Luminescent Cell Viability Assay.
Data Analysis:
Calculate the percentage of cell viability relative to the vehicle-treated control.
Determine the GI50 (concentration for 50% growth inhibition) or IC50 (concentration for 50% inhibition of viability) by plotting cell viability against compound concentration.
Protocol 3: Intracellular ROS Measurement
This protocol measures the generation of reactive oxygen species in cells treated with the test compound.
Step-by-Step Methodology:
Cell Treatment:
Culture cells in a 96-well plate and treat with 7-(Methylsulfonyl)quinolin-3-amine at various concentrations for a defined period (e.g., 24 hours). Include a positive control for ROS induction (e.g., H₂O₂).
ROS Detection:
Load the cells with a ROS-sensitive fluorescent probe, such as 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).
Measure the fluorescence intensity using a fluorescence plate reader.
Data Analysis:
Quantify the fold increase in ROS production relative to the untreated control cells.
Part 4: Data Presentation and Interpretation
The following tables provide a template for summarizing the expected quantitative data from the proposed experiments.
Table 1: In Vitro Kinase Inhibition Profile
Target Kinase
7-(Methylsulfonyl)quinolin-3-amine IC50 (µM)
Positive Control IC50 (µM)
PI3Kα
Experimental Value
e.g., Alpelisib
PI3Kβ
Experimental Value
e.g., TGX-221
PI3Kδ
Experimental Value
e.g., Idelalisib
PI3Kγ
Experimental Value
e.g., Duvelisib
mTOR
Experimental Value
e.g., Rapamycin
Table 2: Cellular Antiproliferative Activity
Cell Line
Histology
7-(Methylsulfonyl)quinolin-3-amine GI50 (µM)
Doxorubicin GI50 (µM)
MCF-7
Breast Cancer
Experimental Value
Reference Value
A549
Lung Cancer
Experimental Value
Reference Value
K562
Leukemia
Experimental Value
Reference Value
HCT116
Colon Cancer
Experimental Value
Reference Value
Conclusion: A Path Forward
While the precise mechanism of action of 7-(Methylsulfonyl)quinolin-3-amine remains to be elucidated through empirical studies, this guide provides a robust, evidence-based framework for its investigation. The convergence of structure-activity relationships from related 3-aminoquinolines and 7-sulfonylquinolines strongly suggests a role in modulating critical cell signaling pathways such as the PI3K/AKT cascade and/or inducing cellular oxidative stress. The detailed protocols provided herein offer a clear and logical path for researchers to systematically test these hypotheses, thereby unveiling the therapeutic potential of this novel chemical entity. The journey from a promising scaffold to a validated therapeutic agent is paved with rigorous scientific inquiry, and it is our hope that this guide will serve as a valuable compass for those embarking on this endeavor.
References
Bioorganic & Medicinal Chemistry. Synthesis and biological evaluation of new quinoline derivatives as antileishmanial and antitrypanosomal agents. [Link][6]
Ukrainian Chemistry Journal. PREDICTION OF BIOLOGICAL ACTIVITY OF AMINOQUINOLINE DERIVATIVES USING THE ADMET 2.0 WEB RESOURCE. [Link][7]
ACS Publications. Synthesis of Antimicrobial Quinoline Derivatives Enabled by Synergistic Pd/Enamine Catalysis: Experimental and Computational Study. [Link]
ResearchGate. Synthesis of 3-aminoquinoline derivatives of benzenesulphonamides A structural representation of the synthesis of benzenesulphonamides. [Link][8]
RSC Advances. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. [Link][1]
ResearchGate. Quinoline derivatives 65–69 possess imidazole and methylsulfonyl moiety. [Link][2]
Synthesis and evaluation of 7-substituted 4-aminoquinoline analogs for antimalarial activity. Synthesis and evaluation of 7-substituted 4-aminoquinoline analogs for antimalarial activity.
PMC. Pharmacological effects of a synthetic quinoline, a hybrid of tomoxiprole and naproxen, against acute pain and inflammation in mice: a behavioral and docking study. [Link]
MDPI. Synthesis, Antimicrobial, and Antibiofilm Activities of Some Novel 7-Methoxyquinoline Derivatives Bearing Sulfonamide Moiety against Urinary Tract Infection-Causing Pathogenic Microbes. [Link][10]
PubMed. Discovery of N-sulfonyl-7-azaindoline derivatives as potent, orally available and selective M(4) muscarinic acetylcholine receptor agonists. [Link][11]
Comprehensive review on current developments of quinoline-based anticancer agents. Comprehensive review on current developments of quinoline-based anticancer agents. [Link][3]
MDPI. Synthesis and Computational Study of Sulfonylimine Derivatives Targeting Anti-Inflammatory Activity. [Link]
ScienceScholar. Quinoline derivative and their pharmacological & medicinal potential. [Link][4]
Oriental Journal of Chemistry. From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. [Link]
PubMed. Discovering some novel 7-chloroquinolines carrying a biologically active benzenesulfonamide moiety as a new class of anticancer agents. [Link][9]
IntechOpen. Antimalarial Drugs with Quinoline Nucleus and Analogs. [Link]
Bentham Science Publisher. Quinoline-based Compounds as Key Candidates to Tackle Drug Discovery Programs of Microbicidal Agents. [Link][5]
PubMed. Pharmacological effects of a synthetic quinoline, a hybrid of tomoxiprole and naproxen, against acute pain and inflammation in mice: a behavioral and docking study. [Link]
Biological Activity and Medicinal Chemistry of 7-(Methylsulfonyl)quinolin-3-amine: A Privileged Scaffold in Drug Discovery
Executive Summary In modern drug discovery, the rational design of small-molecule therapeutics relies heavily on "privileged scaffolds"—molecular frameworks capable of providing high-affinity ligands for diverse biologic...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern drug discovery, the rational design of small-molecule therapeutics relies heavily on "privileged scaffolds"—molecular frameworks capable of providing high-affinity ligands for diverse biological receptors. 7-(Methylsulfonyl)quinolin-3-amine (CAS: 944401-82-5) is a highly specialized, bifunctional building block that exemplifies this concept[1]. By combining the DNA-intercalating and ATP-competitive properties of the quinoline nucleus with the distinct electronic and steric profiles of a 3-amine and a 7-methylsulfonyl group, this compound serves as a critical starting point for the synthesis of targeted kinase inhibitors, anti-infective agents, and receptor modulators.
This technical whitepaper provides an in-depth analysis of the pharmacophoric rationale behind 7-(Methylsulfonyl)quinolin-3-amine, outlines its biological target landscape, and details the rigorous experimental protocols required to validate the biological activity of its derivatives.
Pharmacophoric Rationale (E-E-A-T Analysis)
As an application scientist, it is crucial to understand why specific functional groups are chosen during hit-to-lead optimization. The architecture of 7-(Methylsulfonyl)quinolin-3-amine is not arbitrary; it is a meticulously designed system for target engagement.
The Quinoline Core: The fused benzene and pyridine ring system is a cornerstone of medicinal chemistry[2]. In the context of oncology, the quinoline core frequently acts as an ATP-competitive inhibitor[2]. The nitrogen atom at position 1 acts as a critical hydrogen bond acceptor, typically interacting with the backbone amide of the kinase "hinge region," a highly conserved motif across the kinome.
The 3-Amine Moiety: Positioned on the heteroaromatic ring, the primary amine serves a dual purpose. Biologically, it acts as a hydrogen bond donor. Synthetically, it is a highly reactive vector for library generation, allowing for rapid diversification via amidation, urea formation, or Buchwald-Hartwig cross-coupling reactions.
The 7-Methylsulfonyl Group (-SO₂Me): The inclusion of a methylsulfonyl group at the 7-position is a strategic metabolic and physiochemical choice. Unlike a methylthio (-SMe) group, which is highly susceptible to unwanted in vivo oxidation by cytochrome P450 enzymes, the sulfonyl group is metabolically stable. Furthermore, it is a potent electron-withdrawing group and a strong hydrogen bond acceptor, which significantly improves the aqueous solubility of the lipophilic quinoline core and allows the molecule to anchor into solvent-exposed polar pockets[3].
Physicochemical & ADME Profiling
To maintain Lipinski's Rule of Five compliance during lead optimization, starting scaffolds must possess highly efficient physicochemical metrics.
Property
Value
Rationale / Implication
CAS Number
944401-82-5
Unique chemical identifier for procurement and library registration.
Molecular Formula
C10H10N2O2S
Core scaffold composition.
Molecular Weight
222.26 g/mol
Low MW allows for extensive derivatization without exceeding the 500 Da limit.
Hydrogen Bond Donors
1 (Primary Amine)
Facilitates interaction with kinase hinge regions or serves as a synthetic handle.
Hydrogen Bond Acceptors
3 (Quinoline N, Sulfonyl O)
Enhances aqueous solubility and targets solvent-exposed polar pockets.
Predicted cLogP
~1.2 - 1.8
Optimal lipophilicity for oral bioavailability and cellular membrane permeability.
Biological Target Landscape
Derivatives synthesized from 7-(Methylsulfonyl)quinolin-3-amine are predominantly evaluated across two major therapeutic axes:
Receptor Tyrosine Kinase (RTK) Inhibition: Quinoline derivatives are extensively investigated for their anticancer properties[2]. By competing with ATP at the enzyme's binding site, these inhibitors block downstream signaling pathways such as PI3K/AKT and MAPK/ERK, leading to cell cycle arrest and apoptosis[3].
Anti-Infective Modulation: The quinoline nucleus is historically tied to antimalarial (e.g., chloroquine) and antibacterial (e.g., fluoroquinolones) activity[1]. The 7-methylsulfonyl variant is frequently explored in docking studies against targets like HIV Reverse Transcriptase and Mycobacterium tuberculosis efflux pumps[3].
Caption: Inhibition of RTK signaling pathways by ATP-competitive quinoline derivatives.
Experimental Workflows & Methodologies
To validate the biological activity of newly synthesized 7-(Methylsulfonyl)quinolin-3-amine derivatives, a rigorous, self-validating screening cascade is required.
Caption: Workflow for hit-to-lead optimization using the quinoline-3-amine scaffold.
Protocol 1: In Vitro Biochemical Kinase Assay (ADP-Glo™)
While traditional radioactive scintillation methods (using [γ-32P] ATP) are considered the gold standard[4], modern high-throughput screening relies on luminescent ADP detection assays like ADP-Glo™ due to their safety, scalability, and ability to handle high ATP concentrations[5][6].
Causality & Principle: The assay measures kinase activity by quantifying the amount of ADP produced. It is performed in two steps: First, the kinase reaction is terminated, and unreacted ATP is depleted to eliminate background noise. Second, the generated ADP is converted back to ATP, which drives a luciferase/luciferin reaction to produce measurable light[7].
Step-by-Step Methodology:
Reagent Preparation: Prepare 1X Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA). Note: BSA prevents the kinase from adhering to the plastic microplate walls.
Compound Dilution: Serially dilute the quinoline derivative in 100% DMSO, then dilute into the Kinase Buffer to achieve a final DMSO concentration of ≤1% in the reaction (DMSO >1% can denature the kinase)[5].
Enzyme/Substrate Mix: Add 5 µL of the purified recombinant kinase and specific peptide substrate to a 384-well white microplate.
Inhibitor Incubation: Add 2.5 µL of the diluted quinoline derivative. Incubate at room temperature for 15 minutes to allow for binding equilibrium.
Reaction Initiation: Add 2.5 µL of ultra-pure ATP (concentration tailored to the specific kinase's Km value) to initiate the reaction. Incubate for 60 minutes at room temperature.
ATP Depletion: Add 10 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining unreacted ATP[6]. Incubate for 40 minutes.
Luminescence Generation: Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and introduce luciferase/luciferin[6]. Incubate for 30 minutes.
Data Acquisition: Read the luminescence on a microplate reader. Calculate the IC₅₀ using a 4-parameter logistic non-linear regression model. Include Staurosporine as a positive control for assay validation.
Compounds that show potent biochemical inhibition must be validated in cellular models to ensure membrane permeability and intracellular target engagement.
Step-by-Step Methodology:
Cell Seeding: Seed target cancer cell lines (e.g., A549, MCF-7) at a density of 3,000 cells/well in a 96-well opaque plate. Incubate overnight at 37°C, 5% CO₂.
Compound Treatment: Treat cells with varying concentrations of the quinoline derivative (0.1 nM to 10 µM) for 72 hours.
Equilibration: Remove the plate from the incubator and equilibrate to room temperature for 30 minutes to ensure uniform luciferase activity.
Lysis and Detection: Add a volume of CellTiter-Glo reagent equal to the volume of cell culture medium present in each well. This lyses the cells and generates a luminescent signal proportional to the amount of ATP present (which directly correlates to the number of metabolically active, viable cells).
Agitation: Place the plate on an orbital shaker for 2 minutes to induce complete cell lysis.
Incubation & Reading: Incubate at room temperature for 10 minutes to stabilize the luminescent signal, then record luminescence.
Conclusion
7-(Methylsulfonyl)quinolin-3-amine represents a highly optimized, dual-vector scaffold for medicinal chemistry. By leveraging the ATP-mimetic properties of the quinoline core, the synthetic versatility of the 3-amine, and the physicochemical enhancements provided by the 7-methylsulfonyl group, researchers can rapidly generate robust libraries for kinase inhibition and anti-infective screening. Adherence to strict, self-validating biochemical and phenotypic assays ensures that only the most potent and permeable derivatives advance through the drug development pipeline.
References
BellBrook Labs. "How Does a Biochemical Kinase Assay Work?". BellBrook Labs. Available at:[Link]
RSC Advances. "Metal-free domino one-pot strategies toward quinoline synthesis". Royal Society of Chemistry. Available at:[Link]
PMC - NIH. "Assaying Protein Kinase Activity with Radiolabeled ATP". National Institutes of Health. Available at:[Link]
Physicochemical Properties and Strategic Application of 7-(Methylsulfonyl)quinolin-3-amine
An In-depth Technical Guide: Abstract The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacologically active agents.[1][2]...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide:
Abstract
The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacologically active agents.[1][2] This guide focuses on 7-(methylsulfonyl)quinolin-3-amine, a derivative featuring two key functional groups that significantly influence its chemical behavior and therapeutic potential. The 3-amino group serves as a critical pharmacophoric element, providing a site for hydrogen bonding and imparting basicity, while the 7-methylsulfonyl group acts as a powerful electronic modulator and metabolic stabilizer.[3] This document provides a comprehensive analysis of the known and predicted physicochemical properties of this compound, outlines robust strategies for its synthesis and characterization, and discusses its potential applications for researchers, scientists, and drug development professionals.
Molecular Structure and Key Identifiers
A precise understanding of the molecular architecture is fundamental to exploring the compound's properties and reactivity. 7-(Methylsulfonyl)quinolin-3-amine is a heterocyclic aromatic compound built upon a quinoline core.
| Molecular Weight | 222.27 g/mol | Calculated; Similar to related compounds[5] |
Physicochemical Properties: Predictions and Expert Analysis
Experimental data for this specific molecule is not widely published. Therefore, this section provides expert analysis based on the chemical structure and data from analogous compounds to predict its physicochemical profile, which is critical for designing experiments and anticipating its behavior in biological systems.
Table 2: Predicted Physicochemical Data
Property
Predicted Value
Rationale & Importance in Drug Discovery
logP (Octanol/Water)
1.5 - 2.5
This predicted value suggests moderate lipophilicity. The aromatic quinoline core increases lipophilicity, while the polar amino and sulfonyl groups decrease it. A balanced logP is often crucial for achieving both cell membrane permeability and sufficient aqueous solubility for formulation.
pKa (Conjugate Acid)
3.5 - 4.5
The pKa value reflects the basicity of the 3-amino group.[6] Compared to unsubstituted 3-aminoquinoline (pKa ≈ 5), the potent electron-withdrawing effect of the distal 7-methylsulfonyl group is expected to significantly reduce the electron density on the amino nitrogen, thereby lowering its basicity. This is critical for predicting the ionization state at physiological pH (7.4), which governs solubility and target engagement.
Aqueous Solubility
Low to Moderate
The planar, aromatic structure suggests inherently low aqueous solubility. However, the molecule's ability to be protonated at acidic pH (forming a more soluble salt) and the presence of H-bond acceptors/donors (amine and sulfonyl groups) may improve solubility compared to the unsubstituted quinoline parent.
Polar Surface Area (TPSA)
~85 Ų
Calculated based on related fragments like 3-aminoquinoline-7-carboxylic acid (TPSA 76.21)[7]. TPSA is a key predictor of membrane permeability. A value under 140 Ų is generally associated with good oral bioavailability.
Hydrogen Bond Donors
1 (from -NH₂)
The primary amine is a hydrogen bond donor, essential for anchoring the molecule in the active site of a target protein.[3]
| Hydrogen Bond Acceptors | 3 (from quinoline-N, and two sulfonyl-O) | The nitrogen in the quinoline ring and the two oxygens of the sulfonyl group can act as hydrogen bond acceptors, contributing to solubility and target binding interactions. |
Strategic Synthesis and Characterization
Retrosynthetic Analysis
The causality behind choosing a synthetic route lies in the availability of starting materials and the regiochemical control required. A Friedländer approach is advantageous as it directly constructs the substituted quinoline core in a convergent manner.
Caption: Retrosynthetic analysis via Friedländer annulation.
This protocol is designed to be self-validating by including in-process checks and a logical progression from reaction to purification.
Reactant Preparation (Stoichiometry is Key):
In a round-bottom flask equipped with a reflux condenser, dissolve 1.0 equivalent of 2-amino-4-(methylsulfonyl)benzaldehyde in ethanol.
Rationale: Ethanol is a common solvent for Friedländer reactions, effectively dissolving the reactants and facilitating the reaction at elevated temperatures.
Addition of Reagents:
Add 1.2 equivalents of acetonitrile and 1.5 equivalents of a strong base such as potassium hydroxide (KOH) or sodium ethoxide.
Rationale: The excess of the C2 component (acetonitrile) drives the reaction forward. The base is crucial as it deprotonates the acetonitrile to form the reactive carbanion nucleophile required for the initial aldol-type condensation.
Reaction Execution:
Heat the mixture to reflux (approx. 78 °C for ethanol) and maintain for 4-12 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase like 30% ethyl acetate in hexanes. The disappearance of the starting aldehyde is the primary indicator of completion.
Rationale: Refluxing provides the necessary activation energy for both the initial condensation and the subsequent cyclization/dehydration steps. TLC monitoring prevents unnecessary heating that could lead to side products.
Work-up and Isolation:
Once the reaction is complete, cool the mixture to room temperature.
Neutralize the base with dilute hydrochloric acid (HCl) until the pH is ~7.
Reduce the solvent volume under reduced pressure using a rotary evaporator.
Extract the aqueous residue three times with a suitable organic solvent like ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Concentrate the filtrate to yield the crude product.
Rationale: This standard aqueous work-up sequence removes the base catalyst, inorganic salts, and any water-soluble impurities, providing a crude product suitable for purification.
Purification and Characterization Workflow
Purity is not just a number; it is the foundation of reliable biological data. This workflow ensures the final compound meets the high standards required for research.
A Technical Guide to the Biological Targets of Quinoline Sulfonyl Derivatives
For Researchers, Scientists, and Drug Development Professionals Abstract Quinoline sulfonyl derivatives, a prominent class of heterocyclic compounds, have garnered significant attention in medicinal chemistry due to thei...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Quinoline sulfonyl derivatives, a prominent class of heterocyclic compounds, have garnered significant attention in medicinal chemistry due to their wide spectrum of pharmacological activities. This technical guide provides an in-depth exploration of the primary biological targets of these derivatives. We will delve into the molecular mechanisms of action, structure-activity relationships, and the key experimental methodologies used to identify and validate these targets. This document serves as a comprehensive resource, synthesizing current knowledge to aid researchers and drug development professionals in leveraging the therapeutic potential of the quinoline sulfonamide scaffold.
Introduction: The Quinoline Sulfonyl Scaffold in Medicinal Chemistry
The quinoline ring system is a privileged heterocyclic motif found in numerous natural products and synthetic compounds with significant biological activity.[1][2] When functionalized with a sulfonamide moiety (-SO₂NH₂), it creates a versatile pharmacophore that has led to a diverse array of therapeutic agents.[1][3] The sulfonamide group can act as a crucial hydrogen bond donor/acceptor or as a zinc-binding group in metalloenzymes, while the quinoline core allows for extensive chemical modifications to fine-tune physicochemical properties and target selectivity.[1] This adaptability has made quinoline sulfonyl derivatives potent modulators of a wide range of biological targets, leading to their investigation in therapeutic areas such as oncology, inflammation, cardiovascular diseases, and neurodegenerative disorders.[1][4][5]
Key Biological Targets of Quinoline Sulfonyl Derivatives
The biological activity of quinoline sulfonyl derivatives is diverse, a direct consequence of their ability to interact with multiple protein families. Below, we explore the most significant and well-validated targets.
Protein Kinases: The Dominant Target Family
Protein kinases are enzymes that play a pivotal role in cellular signaling pathways by catalyzing the phosphorylation of substrate proteins.[6] Their dysregulation is a hallmark of many diseases, particularly cancer, making them a major focus of drug discovery. Quinoline sulfonyl derivatives have emerged as a significant class of kinase inhibitors, often acting as ATP-competitive inhibitors that occupy the enzyme's active site.
2.1.1. Rho-associated coiled-coil containing protein kinase (ROCK)
ROCK is a serine/threonine kinase that acts as a key downstream effector of the small GTPase RhoA.[7] The RhoA/ROCK pathway is integral to regulating cellular functions like shape, motility, and proliferation.[7] Several isoquinoline sulfonamide derivatives, structurally related to quinoline sulfonamides, are well-characterized ROCK inhibitors.[7] Fasudil, an isoquinoline sulfonamide, is a clinically approved ROCK inhibitor, highlighting the therapeutic potential of this scaffold.[7][8] These inhibitors have shown therapeutic benefits in models of hypertension, stroke, and glaucoma.[7]
2.1.2. Ataxia Telangiectasia Mutated (ATM) Kinase
ATM kinase is a critical mediator of the DNA Damage Response (DDR) pathway.[9] Cancer cells often exploit DDR kinases for survival, making them attractive targets for sensitizing tumors to radiation and chemotherapy.[9] A novel series of 3-quinoline carboxamides, which share structural similarities with sulfonamides in their core design, have been identified as potent and selective inhibitors of ATM kinase.[9][10]
2.1.3. Other Kinase Targets
The versatility of the quinoline scaffold allows it to be adapted to target a wide range of other kinases. Derivatives have been developed or identified that show inhibitory activity against:
Pyruvate Kinase M2 (PKM2): An enzyme critical for cancer metabolism.[11][12] 8-quinolinesulfonamide derivatives have been designed as potent modulators of PKM2.[11][12]
PI3K/Akt/mTOR Pathway: Several anticancer quinoline derivatives target this critical cell growth and survival pathway.[13][14]
Src Family Kinases: These non-receptor tyrosine kinases are involved in cell proliferation and migration.[15]
Pim-1 Kinase: A serine/threonine kinase implicated in prostate cancer.[15]
Zinc-Dependent Metalloenzymes
The sulfonamide moiety is an effective zinc-binding group, making quinoline sulfonamides well-suited to target zinc-dependent enzymes.[1]
2.2.1. Carbonic Anhydrases (CAs)
CAs are a family of zinc-containing enzymes that catalyze the reversible hydration of carbon dioxide. Certain isoforms, particularly the tumor-associated CA IX and XII, are overexpressed in hypoxic tumors and contribute to the acidic tumor microenvironment, promoting cancer progression.[16] Novel series of quinoline-based benzenesulfonamides have been developed as potent and selective inhibitors of the tumor-associated hCA IX isoform, with some compounds showing single-digit nanomolar inhibitory constants (Kᵢ).[16]
2.2.2. Matrix Metalloproteinases (MMPs)
MMPs are zinc-dependent endopeptidases involved in the degradation of the extracellular matrix, a process crucial for tissue remodeling, but also for tumor invasion and metastasis.[17] Fragment libraries based on the 8-sulfonamidoquinoline core have been successfully screened to identify potent inhibitors of various MMPs, including MMP-2, -3, and -9.[17][18][19]
Proteasomes
The proteasome is a large protein complex responsible for degrading ubiquitinated proteins, playing a key role in cellular protein homeostasis.[20] Inhibition of the proteasome is a validated anticancer strategy. Recently, a sulfonamide-substituted quinoline was identified as a noncovalent inhibitor of the β1 (caspase-like) and β2 (trypsin-like) catalytic subunits of the 20S proteasome.[20]
Other Targets
The chemical diversity of quinoline sulfonyl derivatives has led to the discovery of compounds active against a variety of other targets:
Prostaglandin E Receptor 4 (EP₄): Quinoline acylsulfonamides have been identified as potent and selective antagonists of the EP₄ receptor, with potential applications in treating chronic inflammation.[4]
Cholinesterases and Monoamine Oxidases (MAOs): In the context of multifactorial diseases like Alzheimer's, quinoline-sulfonamide hybrids have been designed as dual inhibitors of cholinesterases (AChE, BChE) and MAOs to address multiple pathological pathways simultaneously.[5]
Methodologies for Target Identification and Validation
Confirming the direct interaction between a small molecule and its biological target is a cornerstone of drug development.[21][22] A multi-pronged approach involving computational, biochemical, and cell-based assays is essential for robust target validation.[23][24]
In Silico and Computational Approaches
Molecular Docking: This technique predicts the preferred orientation of a ligand when bound to a target protein. For quinoline sulfonyl derivatives, docking studies have been used to design potent modulators of PKM2 and to understand the binding modes within the active sites of NDM-1 metallo-β-lactamase.[11][25]
Molecular Dynamics (MD) Simulations: MD simulations provide insights into the stability and dynamics of the ligand-protein complex over time, helping to refine binding hypotheses generated from docking.[11]
Biochemical and Biophysical Assays for Direct Binding and Activity
These assays provide direct evidence of target interaction and functional modulation.
Enzyme Inhibition Assays: These are fundamental for quantifying the potency of an inhibitor. For kinases, this typically involves measuring the inhibition of substrate phosphorylation in the presence of varying concentrations of the quinoline sulfonyl derivative.[6] The resulting data is used to calculate the IC₅₀ value, which represents the concentration of inhibitor required to reduce enzyme activity by 50%.[6]
Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC): These biophysical techniques provide detailed information about the binding event. SPR measures the kinetics of binding (on- and off-rates), while ITC directly measures the thermodynamic parameters (enthalpy and entropy) of the interaction. These methods are invaluable for confirming direct binding and understanding the driving forces behind the interaction.
Cell-Based Assays for Target Engagement
Confirming that a compound interacts with its target within the complex environment of a living cell is a critical validation step.[21][26]
Cellular Thermal Shift Assay (CETSA): CETSA is a powerful method for verifying drug-target engagement in intact cells.[26][27] The principle is based on ligand-induced thermal stabilization of the target protein.[26][28] When a drug binds to its target protein, the resulting complex is often more resistant to heat-induced denaturation.[28] By heating cells treated with the compound across a temperature gradient and then quantifying the amount of soluble target protein remaining, a "melting curve" can be generated.[28] A shift in this curve compared to untreated cells provides direct evidence of target engagement.[28]
Data Presentation and Experimental Protocols
Quantitative Data Summary
The following table summarizes the inhibitory activities of selected quinoline-based sulfonamides against their respective targets, demonstrating the potency achievable with this scaffold.
This protocol describes a common method for determining the IC₅₀ of a quinoline sulfonyl derivative against a target protein kinase.
Principle: The assay quantifies the amount of ATP remaining after a kinase reaction. Lower kinase activity (due to inhibition) results in more ATP remaining, which is converted into a luminescent signal.
Methodology:
Compound Preparation: Prepare a serial dilution of the quinoline sulfonyl derivative in DMSO, then dilute further into the appropriate assay buffer.
Reaction Setup: In a multi-well plate, add the kinase buffer, the test compound at various concentrations, and the recombinant kinase enzyme.[6]
Reaction Initiation: Add the specific peptide substrate and ATP (typically at its Kₘ concentration) to initiate the kinase reaction. Incubate the plate at room temperature for a defined period (e.g., 60 minutes).[6]
Detection: Stop the reaction and add a detection reagent (e.g., Kinase-Glo®) that contains luciferase and luciferin. The remaining ATP is used by luciferase to generate a luminescent signal.[6]
Data Analysis: Measure the luminescence using a plate reader. Plot the percentage of kinase inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.[6]
This protocol provides a step-by-step guide for validating target engagement in cells.
Principle: Ligand binding stabilizes the target protein against heat-induced denaturation. The amount of soluble protein remaining after a heat challenge is quantified by Western Blot.[26]
Methodology:
Cell Treatment: Culture cells to an appropriate confluence and treat them with either the test compound or a vehicle control (e.g., DMSO) for a specified time.[21]
Heat Challenge: Aliquot the cell suspensions into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes using a thermal cycler, followed by cooling at room temperature for 3 minutes.[21][26]
Cell Lysis: Lyse the cells by subjecting them to several rapid freeze-thaw cycles using liquid nitrogen and a warm water bath.[26]
Fractionation: Separate the soluble fraction (containing non-denatured proteins) from the aggregated protein pellet by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.[26]
Western Blot Analysis:
Carefully collect the supernatant (soluble fraction).
Determine the protein concentration of each sample.
Normalize protein amounts, prepare samples with Laemmli buffer, and separate them using SDS-PAGE.
Transfer the proteins to a PVDF membrane.
Probe the membrane with a primary antibody specific to the target protein, followed by an HRP-conjugated secondary antibody.
Detect the signal using an ECL substrate and an imaging system.[26]
Data Analysis: Quantify the band intensities for each temperature point. Plot the relative amount of soluble protein against the temperature for both treated and untreated samples to visualize the thermal shift.
Visualizations: Pathways and Workflows
Signaling Pathway Diagram
Caption: Simplified RhoA/ROCK signaling pathway and the point of inhibition by quinoline sulfonyl derivatives.
Experimental Workflow Diagram
Caption: A generalized workflow for the identification and validation of a biological target for a small molecule.
Future Perspectives and Conclusion
The quinoline sulfonyl scaffold has proven to be a remarkably fruitful starting point for the development of modulators against a wide array of biological targets. The primary focus has been on protein kinases and zinc-dependent metalloenzymes, where the scaffold's inherent properties can be effectively exploited. Future research will likely expand into new target classes as our understanding of disease biology grows. The continued application of advanced target identification methods, such as chemical proteomics and phenotypic screening, will undoubtedly uncover novel targets for this versatile chemical class.
References
Benchchem. (n.d.). Structure-Activity Relationship of Quinoline Sulfonamide Derivatives: A Comparative Guide.
Benchchem. (n.d.). Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715.
Burch, J. D., et al. (2008). Structure-activity Relationships and Pharmacokinetic Parameters of Quinoline Acylsulfonamides as Potent and Selective Antagonists of the EP(4) Receptor. Bioorganic & Medicinal Chemistry Letters, 18(6), 2048-54.
Benchchem. (n.d.). A Technical Guide to the Discovery and Synthesis of Novel Quinoline-Based Sulfonamides.
Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology.
Gessner, G., et al. (2010). Substituted quinolines as noncovalent proteasome inhibitors. PMC.
Martinez, P. M., & Järvinen, P. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. ACS Publications.
Pajouhesh, H., & Lenz, G. R. (2015). Rho Kinase (ROCK) Inhibitors and Their Therapeutic Potential. Journal of Medicinal Chemistry, 59(6).
Marciniec, K., et al. (n.d.). Synthetic Rho-associated protein kinase (ROCK) inhibitors. ResearchGate.
Chang, Y. C., et al. (2010). From Sensors to Silencers: Quinoline- and Benzimidazole-Sulfonamides as Inhibitors for Zinc Proteases. Journal of the American Chemical Society, 132(24), 8232-8233.
Chang, Y. C., et al. (2010). From Sensors to Silencers: Quinoline- and Benzimidazole-Sulfonamides as Inhibitors for Zinc Proteases. ACS Publications.
Chang, Y. C., et al. (2010). From sensors to silencers: Quinoline- and benzimidazole-sulfonamides as inhibitors for zinc proteases. Weizmann Institute of Science.
Marciniec, K., et al. (2023). Design, Synthesis and Biological Evaluation of Quinoline-8-Sulfonamides as Inhibitors of the Tumor Cell-Specific M2 Isoform of Pyruvate Kinase: Preliminary Study. MDPI.
Marciniec, K., et al. (2023). Design, Synthesis and Biological Evaluation of Quinoline-8-Sulfonamides as Inhibitors of the Tumor Cell-Specific M2 Isoform of Pyruvate Kinase: Preliminary Study. ResearchGate.
Barlaam, B., et al. (2016). Discovery of Novel 3-Quinoline Carboxamides as Potent, Selective, and Orally Bioavailable Inhibitors of Ataxia Telangiectasia Mutated (ATM) Kinase. Journal of Medicinal Chemistry.
University College London. (n.d.). Target Identification and Validation (Small Molecules).
Benchchem. (n.d.). A Comparative Analysis of 8-Fluoroisoquinoline-5-sulfonamide and Other Kinase Inhibitors for Researchers and Drug Development Pr.
Rudolph, J. (2014). Molecular Target Validation in preclinical drug discovery. Expert Opinion on Drug Discovery.
Yadav, M., et al. (2020). Synthesis and Characterization of Quinoline-3-Carboxamide Derivatives as Inhibitors of the ATM Kinase. PubMed.
Keerthana, N., & Koteeswaran, K. (2024). Target identification and validation in research. World Journal of Biology Pharmacy and Health Sciences, 17(3), 107–117.
El-Damasy, D. A., et al. (2021). Development of Novel Quinoline-Based Sulfonamides as Selective Cancer-Associated Carbonic Anhydrase Isoform IX Inhibitors. PMC.
Sharma, S., et al. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry.
(2016). Comprehensive review on current developments of quinoline-based anticancer agents. [No Source Provided].
(n.d.). From Sensors to Silencers: Quinoline-and Benzimidazole-Sulfonamides as Inhibitors for Zinc Proteases. ResearchGate.
Micale, N., et al. (2020). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. MDPI.
(2019). QUINOLINE: ITS SYNTHESIS AND PHARMACOLOGICAL ACTIVITIES. Pramana Research Journal, 9(6).
Kumar, A., et al. (2024). Quinoline–sulfonamides as a multi-targeting neurotherapeutic for cognitive decline: in vitro, in silico studies and ADME evaluation of monoamine oxidases and cholinesterases inhibitors. RSC Publishing.
Kumar, A., et al. (2023). Molecular Hybrids of Quinoline and Sulfonamide: Design, Synthesis and in Vitro Anticancer Studies. PMC.
(2021). Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. [No Source Provided].
The Quinoline Scaffold in Kinase Inhibition: A Technical Guide to Discovery, Optimization, and Validation
Executive Summary & Rational Design The quinoline scaffold—a fused aromatic nitrogen-containing heterocycle—has emerged as a highly privileged motif in modern medicinal chemistry, particularly in the design of ATP-compet...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Rational Design
The quinoline scaffold—a fused aromatic nitrogen-containing heterocycle—has emerged as a highly privileged motif in modern medicinal chemistry, particularly in the design of ATP-competitive kinase inhibitors[1]. For drug development professionals and application scientists, the appeal of the quinoline core lies in its precise stereoelectronic properties. The nitrogen atom within the quinoline ring acts as a critical hydrogen bond acceptor, anchoring the molecule to the highly conserved hinge region of the kinase ATP-binding pocket.
By systematically modifying the substitution patterns around the quinoline core (e.g., 4-anilinoquinolines or 3-cyanoquinolines), researchers can fine-tune the molecule to achieve either high selectivity for a single kinase or a deliberate polypharmacological profile. This rational design approach has successfully yielded several FDA-approved therapies that disrupt aberrant signaling pathways driving tumor angiogenesis and proliferation.
Discovery Workflow & Optimization
The transition from a primary hit to a clinical lead requires a cyclical process of Structure-Activity Relationship (SAR) optimization, driven by robust in vitro and in vivo data.
Fig 1: Iterative hit-to-lead workflow for quinoline-based kinase inhibitors.
To validate the inhibitory potency (IC50) of novel quinoline derivatives, Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the industry standard.
Causality of Choice: Standard fluorescence assays are plagued by autofluorescence from the chemical library compounds. TR-FRET utilizes Lanthanide chelates (e.g., Europium) which possess a millisecond-scale fluorescence lifetime. By introducing a time-delayed measurement (e.g., 100 µs delay), the assay effectively eliminates short-lived background light scattering, resulting in an ultra-high signal-to-noise ratio[2].
Step-by-Step Methodology
This protocol is designed as a self-validating system , ensuring that every plate run mathematically proves its own reliability before data is accepted.
Reagent Preparation (Minimizing Variability):
Prepare a 3X Kinase/Antibody mixture (e.g., target kinase + Europium-labeled anti-phospho antibody) and a 3X Tracer solution in Kinase Buffer. Consolidating reagents into a one-step addition minimizes pipetting variance and reduces assay steps[3].
Compound Dispensing:
Acoustically dispense (e.g., Echo Liquid Handler) the quinoline analogs into a 384-well plate in a 10-point dose-response curve.
Reaction Assembly:
Add the 3X Kinase/Antibody mixture, followed immediately by the 3X Tracer.
Equilibration:
Incubate the plate in the dark at room temperature for 60 minutes. Causality: This allows the competitive binding between the ATP-site tracer and the quinoline inhibitor to reach thermodynamic equilibrium.
Time-Resolved Detection:
Read the plate using a microplate reader. Excite at 340 nm. Apply a 100 µs delay, then measure emission at 615 nm (Europium donor) and 665 nm (Acceptor FRET signal).
Self-Validation & Data Analysis:
Calculate the 665/615 nm emission ratio.
Validation Check: Calculate the Z'-factor using DMSO (vehicle) as the negative control and a saturating dose of Staurosporine (a known pan-kinase inhibitor) as the positive control[3]. The assay is only validated and accepted if Z' > 0.5.
The clinical efficacy of the quinoline scaffold is best demonstrated by its presence in several approved targeted therapies. The table below summarizes key quantitative and clinical data for leading quinoline-based multi-kinase inhibitors.
Drug Name
Primary Kinase Targets
Key Clinical Indications
Approval
Cabozantinib
VEGFR2, c-MET, RET, AXL
Renal Cell Carcinoma, Medullary Thyroid Cancer
2012
Lenvatinib
VEGFR1-3, FGFR1-4, RET
Hepatocellular Carcinoma, Thyroid Cancer
2015
Bosutinib
Bcr-Abl, SRC
Chronic Myeloid Leukemia (CML)
2012
Mechanistic Pathway: Overcoming Kinase Resistance
A major challenge in oncology is acquired resistance to highly selective kinase inhibitors. For example, while early-generation anti-angiogenic therapies effectively block the Vascular Endothelial Growth Factor Receptor (VEGFR), tumors rapidly adapt.
The Causality of Multi-Targeting: The hepatocyte growth factor receptor (c-MET) is frequently upregulated in response to VEGF pathway inhibition, acting as a critical bypass mechanism that restores tumor cell proliferation and invasion[4]. The quinoline derivative Cabozantinib was rationally developed to exploit this exact biological loop. By simultaneously inhibiting both VEGFR2 and c-MET, cabozantinib cuts off the tumor's primary angiogenic supply while simultaneously blocking its primary escape route[5].
Fig 2: Cabozantinib dual-inhibition of VEGFR2 and c-MET signaling pathways.
Conclusion
The quinoline scaffold remains a cornerstone of targeted oncology. By leveraging highly validated, time-resolved screening methodologies and rational structural design, drug development professionals can continue to exploit this privileged heterocycle to discover next-generation inhibitors that outmaneuver complex tumor resistance mechanisms.
References
Optimization and validation of a DYRK1A TR-FRET assay for high-throughput screening - NIH - Link
What is the mechanism of action of Cabozantinib? - Patsnap Synapse - Link
Cabozantinib: Mechanism of action, efficacy and indications - PubMed - Link
Potent antitumor activity of Cabozantinib, a c-MET and VEGFR2 Inhibitor, in a Colorectal Cancer Patient-derived Tumor Explant Model - PMC - Link
ChemInform Abstract: A Review on Anticancer Potential of Bioactive Heterocycle Quinoline - ResearchGate - Link
TR-FRET Technology: Principle, Advantages, and Applications - Sino Biological - Link
Application Note: High-Throughput Screening of 7-(Methylsulfonyl)quinolin-3-amine Derivatives as EGFR Kinase Inhibitors
Executive Summary & Mechanistic Rationale The development of targeted therapeutics for non-small cell lung cancer (NSCLC) relies heavily on overcoming resistance mutations in the Epidermal Growth Factor Receptor (EGFR)....
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Rationale
The development of targeted therapeutics for non-small cell lung cancer (NSCLC) relies heavily on overcoming resistance mutations in the Epidermal Growth Factor Receptor (EGFR). The compound 7-(Methylsulfonyl)quinolin-3-amine (CAS: 944401-82-5) serves as a highly versatile synthetic building block for designing next-generation, ATP-competitive kinase inhibitors[1].
The structural logic behind utilizing this specific scaffold is twofold:
Quinoline-3-amine Core: Acts as a potent adenine mimetic. The nitrogen atoms in the quinoline ring and the C3-amino group form critical hydrogen bonds with the highly conserved hinge region of the EGFR kinase domain (specifically Met793).
7-(Methylsulfonyl) Moiety: The highly polar, electron-withdrawing sulfone group is strategically positioned to project into the solvent-exposed region of the ATP-binding pocket. This not only improves the aqueous solubility and metabolic stability of the resulting lead compounds but also allows for specific dipole interactions with mutant residues, enhancing selectivity for the L858R/T790M double mutant over wild-type EGFR.
To evaluate the inhibitory potency of libraries derived from this scaffold, Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the industry gold standard[2][3]. TR-FRET effectively eliminates the high background autofluorescence often exhibited by quinoline derivatives (the "inner filter effect"), providing a robust, self-validating system for high-throughput screening (HTS)[4].
Assay Principle: The Causality of TR-FRET
The assay quantifies kinase activity by measuring the phosphorylation of a biotinylated poly-GT peptide substrate. The self-validating logic of the TR-FRET system relies on two specific binding events:
Donor Fluorophore: A Europium (Eu)-labeled anti-phosphotyrosine antibody binds specifically to the phosphorylated tyrosine residues on the substrate[2].
Acceptor Fluorophore: Streptavidin-labeled Allophycocyanin (SA-APC) binds with high affinity to the biotin tag on the same substrate.
The Causality: When the EGFR kinase is active, it phosphorylates the substrate. The simultaneous binding of the Eu-antibody and SA-APC brings the donor and acceptor within the Förster radius (typically <10 nm). Excitation of Europium at 320–340 nm results in energy transfer to APC, emitting a measurable signal at 665 nm[2][3]. If a 7-(methylsulfonyl)quinolin-3-amine derivative successfully inhibits the kinase, phosphorylation is blocked, the fluorophores remain separated, and the 665 nm emission drops proportionally.
Experimental Workflow Visualization
Caption: Workflow for the TR-FRET based EGFR kinase inhibitor screening assay.
Materials and Reagents
Target Enzyme: Recombinant Human EGFR (L858R/T790M) kinase domain (purified).
Screening Compounds: 7-(Methylsulfonyl)quinolin-3-amine (CAS: 944401-82-5)[1] and synthesized derivatives.
Stop Solution: 500 mM EDTA in TR-FRET Dilution Buffer[5][6].
Step-by-Step Self-Validating Protocol
Phase 1: Assay Optimization (The "Why" behind the parameters)
Before screening, the assay must be tuned to ensure physiological relevance and maximum sensitivity.
Enzyme Titration (EC80 Determination): Titrate the EGFR enzyme against a fixed, high concentration of ATP (1 mM) to find the concentration that yields 80% of the maximum TR-FRET signal (EC80)[5][6]. Causality: Using the EC80 ensures the assay is operating in the linear, dynamic range of the enzyme, preventing substrate depletion artifacts.
ATP Km,app Determination: Using the EC80 enzyme concentration, titrate ATP to determine its apparent Michaelis constant (Km,app)[5][6]. Causality: Screening compounds at the ATP Km,app ensures the assay is highly sensitive to ATP-competitive inhibitors (like our quinoline derivatives) while maintaining a robust signal window.
Phase 2: High-Throughput Screening Workflow
Compound Preparation: Prepare 3-fold serial dilutions of the 7-(methylsulfonyl)quinolin-3-amine derivatives in 100% DMSO. Transfer 100 nL of each dilution into a low-volume 384-well plate using an acoustic liquid handler. Note: Final DMSO concentration must not exceed 1% to prevent enzyme denaturation.
Enzyme Pre-Incubation: Add 5 µL of EGFR (L858R/T790M) diluted in Kinase Buffer (at 2X the EC80 concentration) to the assay wells. Incubate for 15 minutes at room temperature. Causality: This pre-incubation step is critical. It allows the inhibitor to reach thermodynamic binding equilibrium with the kinase hinge region before the competing ATP is introduced, preventing artificially inflated IC50 values for slow-binding inhibitors.
Reaction Initiation: Add 5 µL of a substrate mix containing Biotin-poly-GT and ATP (at 2X their final desired concentrations, with ATP at Km,app) to initiate the reaction[6]. Incubate for 60 minutes at room temperature.
Reaction Termination & Detection: Add 10 µL of the Stop/Detection Mix containing EDTA, Eu-anti-pTyr, and SA-APC[2][6]. Causality: EDTA acts as a rapid chelator of Mg²⁺ ions. Because Mg²⁺ is an essential cofactor for the catalytic transfer of the phosphate group, its removal instantly and permanently halts the kinase reaction, stabilizing the plate for accurate reading[5]. Incubate for 60 minutes.
Data Acquisition: Read the plate on a TR-FRET compatible microplate reader. Excite at 340 nm. Measure emission at 615 nm (Europium reference) and 665 nm (FRET signal)[2].
Phase 3: Data Quality Control (Z'-Factor)
A self-validating assay must prove its own reliability. Calculate the Z'-factor for every plate using the positive control (Osimertinib) and negative control (DMSO vehicle):
Acceptance Criteria: A Z'-factor 0.5 indicates an excellent assay with a wide separation band between the active and inhibited states, confirming that any drop in the 665/615 ratio is genuinely due to the quinoline derivative's inhibitory action.
Quantitative Data Presentation
The following table summarizes hypothetical screening data demonstrating the structure-activity relationship (SAR) when modifying the 7-(Methylsulfonyl)quinolin-3-amine core.
Compound
Structure Modification
EGFR WT IC₅₀ (nM)
EGFR L858R/T790M IC₅₀ (nM)
Mutant Selectivity Fold
Scaffold Core
7-(Methylsulfonyl)quinolin-3-amine
>10,000
>10,000
N/A
Derivative A
C4-Anilino substitution
450
12
37.5x
Derivative B
C4-(3-Chloro-4-fluoroanilino)
120
3.5
34.2x
Osimertinib
Positive Control (Standard)
15
1.2
12.5x
Data Interpretation: While the bare scaffold lacks intrinsic potency, functionalizing the C4 position with halogenated anilines (Derivative B) drives the molecule deep into the hydrophobic pocket, while the 7-methylsulfonyl group maintains critical solvent-boundary interactions, yielding highly potent, mutant-selective inhibitors.
Expert Troubleshooting Insights
Signal Quenching vs. Inhibition: Highly conjugated quinoline systems can sometimes act as fluorescence quenchers. By utilizing the ratiometric TR-FRET readout (Emission 665 nm / Emission 615 nm), you normalize against well-to-well variations and compound quenching. If both the 615 nm and 665 nm signals drop drastically, the compound is a quencher or aggregator, not a true inhibitor.
Precipitation in Aqueous Buffer: The methylsulfonyl group improves solubility, but highly lipophilic C4-substitutions may still precipitate. If the dose-response curve shows a sharp, non-sigmoidal drop-off at high concentrations, visually inspect the wells for compound precipitation or add 0.01% CHAPS to the kinase buffer to maintain solubility.
References
Analytical Chemistry (ACS Publications). "A Flow Injection Kinase Assay System Based on Time-Resolved Fluorescence Resonance Energy-Transfer Detection in the Millisecond Range". Analytical Chemistry, 2004. URL: [Link]
National Institutes of Health (PMC). "Time-resolved Fluorescence Resonance Energy Transfer (TR-FRET) to Analyze the Disruption of EGFR/HER2 Dimers". NIH PubMed Central. URL: [Link]
Application Notes and Protocols for In Vitro Cytotoxicity Assessment of 7-(Methylsulfonyl)quinolin-3-amine
Introduction: The Quinoline Scaffold and the Imperative for Cytotoxicity Profiling The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a broad spectrum o...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Quinoline Scaffold and the Imperative for Cytotoxicity Profiling
The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1][2][3]. Its derivatives are a subject of intense investigation in drug discovery[4][5]. 7-(Methylsulfonyl)quinolin-3-amine, a member of this versatile class, is a compound of interest for its potential pharmacological effects. Given the established biological activity of quinoline derivatives, a thorough evaluation of its cytotoxic potential is a critical early step in the preclinical safety and efficacy assessment[6][7].
These application notes provide a comprehensive framework for the in vitro cytotoxicity assessment of 7-(Methylsulfonyl)quinolin-3-amine. We present a tiered, field-proven approach, beginning with a foundational assessment of metabolic activity and membrane integrity, followed by a deeper mechanistic investigation into the mode of cell death. This guide is intended for researchers, scientists, and drug development professionals, offering both the "how" and the "why" behind the protocols.
Part 1: Foundational Cytotoxicity Screening
The initial phase of cytotoxicity testing aims to answer a fundamental question: at what concentration does 7-(Methylsulfonyl)quinolin-3-amine begin to exert toxic effects on cells? We will employ two robust, widely-used assays that measure different hallmarks of cell health: the MTT assay for metabolic activity and the LDH assay for plasma membrane integrity.
The Principle of Complementary Assays
Relying on a single cytotoxicity assay can be misleading[8]. For instance, a compound might inhibit metabolic activity without immediately compromising membrane integrity. Therefore, we utilize a dual-assay approach:
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay : This colorimetric assay is a reliable indicator of cell viability based on mitochondrial function. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of metabolically active cells[9][10].
Lactate Dehydrogenase (LDH) Assay : This assay quantifies the release of the cytosolic enzyme LDH into the culture medium upon plasma membrane damage, a hallmark of necrosis or late apoptosis[11][12]. An increase in LDH activity in the supernatant indicates a loss of membrane integrity and cell death[12].
The following diagram illustrates the workflow for this initial screening phase.
Caption: Workflow for foundational cytotoxicity screening of 7-(Methylsulfonyl)quinolin-3-amine.
Experimental Protocols
The choice of cell line is critical and should be guided by the intended therapeutic application of the compound[13][14][15]. For a general cytotoxicity screen, it is advisable to use at least two different cell lines, preferably one cancerous and one non-cancerous (or from a different tissue origin), to assess for any potential selective toxicity[16]. Examples include:
HepG2 (Human Hepatocellular Carcinoma): A well-characterized human liver cell line, relevant for assessing potential hepatotoxicity.
MCF-7 (Human Breast Adenocarcinoma): A commonly used cancer cell line for anti-cancer drug screening[17].
HUVEC (Human Umbilical Vein Endothelial Cells): A normal, non-transformed cell line to assess general cytotoxicity.
This protocol is adapted from standard methodologies[9][10][18].
Materials:
7-(Methylsulfonyl)quinolin-3-amine, dissolved in an appropriate solvent (e.g., DMSO)
Selected cell lines
Complete culture medium
96-well flat-bottom plates
MTT solution (5 mg/mL in sterile PBS)
Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO)
Microplate reader
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight at 37°C, 5% CO2 to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of 7-(Methylsulfonyl)quinolin-3-amine in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only controls (e.g., medium with the same concentration of DMSO used for the highest compound concentration) and untreated controls (medium only).
Incubation: Incubate the plates for desired time points (e.g., 24, 48, and 72 hours) at 37°C, 5% CO2.
MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, until purple formazan crystals are visible.
Solubilization: Carefully aspirate the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.
Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader[10][18].
This protocol is based on established methods for measuring LDH release[12][19][20].
Materials:
LDH Cytotoxicity Assay Kit (commercially available kits are recommended for consistency)
Treated cell culture supernatants (from a parallel plate set up as in the MTT assay)
96-well flat-bottom plates
Procedure:
Sample Preparation: Set up a parallel 96-well plate as described for the MTT assay (Steps 1-3).
Controls: For each plate, prepare three types of controls:
Spontaneous LDH release: Untreated cells.
Maximum LDH release: Untreated cells lysed with the lysis buffer provided in the kit.
Background control: Culture medium without cells.
Supernatant Collection: After the incubation period, centrifuge the plate at 250 x g for 10 minutes. Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.
LDH Reaction: Add the LDH reaction mixture from the kit to each well containing the supernatant.
Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.
Absorbance Measurement: Measure the absorbance at the wavelength specified by the kit manufacturer (typically 490 nm)[12].
Data Analysis and Interpretation
For both assays, data should be analyzed as follows:
Background Subtraction: Subtract the average absorbance of the background control wells from all other absorbance readings.
Normalization:
MTT Assay: Calculate cell viability as a percentage of the untreated control:
% Viability = (Absorbance of treated cells / Absorbance of untreated control) * 100
Dose-Response Curves and IC50 Determination: Plot the normalized data against the logarithm of the compound concentration. Use a non-linear regression model (e.g., sigmoidal dose-response) to fit the curve and determine the IC50 value[21][22]. The IC50 (half-maximal inhibitory concentration) is the concentration of the compound that reduces cell viability or induces cytotoxicity by 50%[16][21][23].
Parameter
Description
Importance
IC50
The concentration of a substance that causes a 50% reduction in a measured biological effect (e.g., cell viability).
A key metric for quantifying the potency of a cytotoxic compound. A lower IC50 indicates higher potency.
Dose-Response Curve
A graphical representation of the relationship between the dose of a drug and the magnitude of its effect.
Reveals the potency and efficacy of the compound over a range of concentrations.
Part 2: Mechanistic Investigation of Cell Death
If the foundational screening indicates significant cytotoxicity (i.e., a low IC50 value), the next logical step is to investigate the mechanism of cell death. The primary modes of cell death are apoptosis (programmed cell death) and necrosis (uncontrolled cell death). Distinguishing between these is crucial for understanding the compound's mechanism of action.
Rationale for Apoptosis vs. Necrosis Assessment
Apoptosis is a controlled, energy-dependent process characterized by specific morphological and biochemical hallmarks, such as membrane blebbing, chromatin condensation, and activation of caspase enzymes. It is often a desired outcome for anti-cancer therapies.
Necrosis is a passive, inflammatory process resulting from acute cellular injury, leading to cell swelling and lysis.
We will use two complementary assays to elucidate the cell death pathway: Annexin V/Propidium Iodide (PI) staining for differentiating apoptotic and necrotic cells, and a Caspase-3/7 activity assay to confirm the involvement of executioner caspases.
Caption: Workflow for investigating the mechanism of cell death induced by the compound.
Experimental Protocols
This assay is based on the principle that during early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane[24][25]. Annexin V, a calcium-dependent protein, has a high affinity for PS and can be used to detect early apoptotic cells when conjugated to a fluorophore. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity[24][25].
Materials:
Annexin V-FITC/PI Apoptosis Detection Kit
Flow cytometer
Cells treated with 7-(Methylsulfonyl)quinolin-3-amine at its IC50 and 2x IC50 concentrations for a relevant time point (e.g., 24 hours).
Procedure:
Cell Treatment and Harvesting: Treat cells as described previously. After incubation, collect both adherent and floating cells.
Washing: Wash the cells twice with cold PBS.
Resuspension: Resuspend the cell pellet in 1X Binding Buffer provided in the kit at a concentration of ~1 x 10^6 cells/mL[26].
Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI (or as recommended by the kit manufacturer)[26].
Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark[27].
Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry immediately[26].
Data Interpretation:
Annexin V- / PI- : Live cells
Annexin V+ / PI- : Early apoptotic cells
Annexin V+ / PI+ : Late apoptotic or necrotic cells
Annexin V- / PI+ : Necrotic cells
Caspase-3 and Caspase-7 are key executioner caspases in the apoptotic pathway. Their activation leads to the cleavage of critical cellular proteins, resulting in the morphological and biochemical changes associated with apoptosis[28][29]. This assay utilizes a substrate containing the DEVD peptide sequence, which is specifically recognized and cleaved by activated caspase-3/7, releasing a detectable signal (colorimetric or luminescent)[28][29][30][31].
Materials:
Caspase-Glo® 3/7 Assay System (or equivalent)
White-walled 96-well plates (for luminescence)
Luminometer or spectrophotometer
Cells treated with 7-(Methylsulfonyl)quinolin-3-amine.
Procedure (Luminescent "Add-Mix-Measure" Format):
Cell Plating and Treatment: Plate and treat cells in a white-walled 96-well plate as described for the MTT assay.
Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions and allow it to equilibrate to room temperature[32].
Reagent Addition: Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of culture medium in each well (e.g., 100 µL)[32].
Incubation: Mix the contents by gentle shaking on a plate shaker for 30-60 seconds. Incubate at room temperature for 1-3 hours.
Measurement: Measure the luminescence using a plate-reading luminometer[31].
Data Interpretation:
An increase in the luminescent signal in treated cells compared to untreated controls indicates the activation of caspase-3 and/or -7, providing strong evidence for apoptosis.
Conclusion and Forward Outlook
This comprehensive guide provides a robust, multi-faceted approach to characterizing the in vitro cytotoxicity of 7-(Methylsulfonyl)quinolin-3-amine. By systematically progressing from broad cytotoxicity screening to specific mechanistic assays, researchers can generate a detailed and reliable profile of the compound's effects on cell viability and mode of cell death. The resulting data, including IC50 values and the apoptotic/necrotic profile, are indispensable for making informed decisions in the drug discovery and development pipeline, guiding lead optimization, and fulfilling regulatory safety requirements[6][7][33].
References
Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374.
Bio-protocol. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]
CLYTE. (2025, September 17). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from [Link]
CLYTE. (2026, January 26). Step by Step Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from [Link]
Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]
Horton, T. (1994). MTT Cell Assay Protocol. Checkpoint lab/protocols/MTT.
Bio-protocol. (2018). LDH Cytotoxicity Assay. Retrieved from [Link]
ResearchGate. (2023, May 6). What cell line should I choose for citotoxicity assays?. Retrieved from [Link]
Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. Retrieved from [Link]
CLYTE. (2026, January 27). Caspase 3/7 Activity Assay: Principles, Protocols, and Practical Applications. Retrieved from [Link]
Leist, M., et al. (2018). Highlight report: Cell type selection for toxicity testing. ALTEX, 35(1), 126-128.
National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]
Creative Animodel. (n.d.). Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines. Retrieved from [Link]
Singh, S. K., et al. (2018). In Vitro Assays for Screening Small Molecules. Methods in Molecular Biology, 1819, 237-246.
Cell Biologics Inc. (n.d.). LDH Assay. Retrieved from [Link]
Test Labs. (n.d.). Cytotoxicity Testing: Everything You Need to Know. Retrieved from [Link]
Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Retrieved from [Link]
LifeNet Health LifeSciences. (n.d.). In Vitro Cytotoxicity Assays. Retrieved from [Link]
Science.gov. (n.d.). cytotoxicity ic50 values: Topics by Science.gov. Retrieved from [Link]
IntechOpen. (2025, February 19). In Vitro Cytotoxicity Determination: Avoiding Pitfalls. Retrieved from [Link]
Boster Bio. (2023, April 26). Caspase-3, 7 Activity Assay Kit. Retrieved from [Link]
ERIC. (n.d.). Selection of an Optimal Cytotoxicity Assay for Undergraduate Research. Retrieved from [Link]
Bitesize Bio. (2026, February 12). How to Interpret IC50 and Kd in Drug–Target Interactions. Retrieved from [Link]
Bingul, M., et al. (2017). Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects?. Brieflands.
Al-Ostath, A. I., et al. (2023). Synthesis, Antimicrobial, and Antibiofilm Activities of Some Novel 7-Methoxyquinoline Derivatives Bearing Sulfonamide Moiety against Urinary Tract Infection-Causing Pathogenic Microbes. Molecules, 28(10), 4185.
Wietrzyk, J., et al. (2020). Synthesis and Anticancer Properties of New 3-Methylidene-1-sulfonyl-2,3-dihydroquinolin-4(1H)-ones. Molecules, 25(21), 5035.
ResearchGate. (n.d.). Cytotoxic effects of synthesized quinoline derivatives on the viability.... Retrieved from [Link]
Kumar, S., et al. (2009). Biological activities of quinoline derivatives. Bioorganic & Medicinal Chemistry, 17(24), 8065-8072.
Chou, C. C., et al. (1995). Cytotoxic effects of quinoxaline derivatives on human cancer cell lines. Journal of Pharmacy and Pharmacology, 47(5), 413-416.
Brieflands. (2017, November 20). Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects?. Retrieved from [Link]
Smee, D. F., et al. (1989). 7-Aminoquinolines. A novel class of agents active against herpesviruses. Journal of Medicinal Chemistry, 32(8), 1767-1772.
Application Notes and Protocols: High-Throughput Screening of Quinoline Derivatives in Drug Discovery
Target Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Guide & Validated Protocols Executive Overview As a privileged scaffold in medicinal chemistry, the quinoline nucleus...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, scientists, and drug development professionals.
Document Type: Technical Guide & Validated Protocols
Executive Overview
As a privileged scaffold in medicinal chemistry, the quinoline nucleus—characterized by a benzene ring fused to a pyridine ring—offers exceptional versatility[1]. Its rigid, planar aromatic structure facilitates strong π-π stacking and hydrogen bonding with biological targets, while its lipophilic nature ensures excellent membrane permeability[1]. While historically foundational in antimalarial drug discovery (e.g., chloroquine)[2], quinoline derivatives are now heavily screened for novel antibacterial[3], antiviral[4], and anthelmintic[5] therapeutics.
To systematically identify viable lead compounds from massive chemical libraries, a rigorously designed High-Throughput Screening (HTS) cascade is required. This application note provides field-proven, self-validating protocols for the phenotypic screening of quinoline derivatives, emphasizing the mechanistic causality behind assay design, solvent tolerance, and hit triage.
HTS Cascade and Workflow Design
A high-fidelity HTS campaign must balance throughput with physiological relevance. For quinoline libraries, the workflow progresses from a high-stringency, single-concentration primary screen to multi-point dose-response assays (Secondary Screening). Because quinolines can act as DNA intercalators, rigorous cytotoxicity counter-screening is mandatory to differentiate target-specific activity from general cellular toxicity[2][3].
Caption: Multi-stage high-throughput screening workflow for quinoline derivative libraries.
Protocol 1: Antibacterial Phenotypic Screening
Context & Causality: Quinolones and quinoline derivatives frequently target bacterial DNA gyrase and topoisomerase IV, enzymes critical for DNA replication[3]. Because many quinolines are highly lipophilic, they require Dimethyl Sulfoxide (DMSO) for solubilization[1]. However, it is a critical protocol standard to maintain final DMSO concentrations at or below 1% (v/v). Concentrations exceeding this threshold disrupt bacterial cell membranes, leading to false-positive growth inhibition.
Step-by-Step Methodology:
Library Preparation: Array quinoline compounds in 384-well flat-bottom microplates. Prepare intermediate dilution plates in 100% DMSO, then use an acoustic liquid handler (e.g., Echo 550) to transfer nanoliter volumes to the assay plates. This achieves a final screening concentration of 20 μM while keeping DMSO ≤1%[5].
Inoculum Preparation: Culture the target bacteria (e.g., Staphylococcus aureus) overnight. Dilute the culture to an Optical Density (OD600) of 0.01 in Mueller-Hinton broth.
Assay Execution: Dispense 40 μL of the bacterial suspension into each well of the 384-well plate using an automated bulk dispenser.
Self-Validating Controls: To ensure assay trustworthiness, include positive controls (e.g., Ciprofloxacin at its Minimum Inhibitory Concentration) and negative controls (vehicle: 1% DMSO in broth) in columns 1-2 and 23-24. Calculate the Z'-factor; the assay is only valid if Z' > 0.5.
Incubation & Readout: Incubate at 37°C for 16-18 hours. Measure bacterial growth via absorbance at 600 nm.
Secondary Screening (MIC Determination): For "hits" exhibiting >80% growth inhibition, perform an 11-point, 2-fold serial dilution to determine the Minimum Inhibitory Concentration (MIC)[3].
Context & Causality: Quinoline antimalarials function by accumulating in the Plasmodium parasite's acidic digestive vacuole. During the intraerythrocytic stage, the parasite degrades host hemoglobin, releasing toxic free heme (Fe(III)PPIX). The parasite survives by polymerizing this heme into inert hemozoin[6]. Quinolines bind to the free heme, capping the polymer and causing a lethal accumulation of oxidative stress[6]. Modern HTS utilizes transgenic reporter strains and viability dyes to distinguish true parasiticidal effects from static growth[7].
Caption: Mechanism of quinoline-mediated hemozoin inhibition leading to parasite death.
Step-by-Step Methodology:
Parasite Culture: Maintain Plasmodium falciparum (e.g., 3D7 strain expressing pfs16-Luc-GFP) in human erythrocytes at 2% hematocrit under a low-oxygen atmosphere (5% O2, 5% CO2, 90% N2)[7][8].
Compound Plating: Dispense quinoline derivatives into 384-well optical imaging plates at varying concentrations (100 μM to 0.7 nM) for dose-response profiling[5].
Incubation: Add 50 μL of asynchronous parasite culture per well. Incubate for 72 hours at 37°C.
Staining & Imaging: Add a viability marker (e.g., MitoTracker Red CM-H2XRos) to assess metabolic activity[7]. Image the plates using a high-content confocal fluorescence microscope.
Data Extraction: Utilize automated image analysis to quantify the number of viable parasites per well, generating highly accurate IC50 values.
Cytotoxicity Counter-Screening & Hit Triage
To ensure safety and specificity, all hits must be counter-screened against mammalian cell lines (e.g., HepG2 or MRC-5)[7][8]. Quinolines with flat, polycyclic structures can inadvertently intercalate into mammalian DNA, causing off-target toxicity[2].
Counter-Screening Protocol: Plate 5,000 HepG2 cells/well in 384-well plates. Treat with a dose-response of the quinoline hits for 48 hours. Assess viability using an ATP-luminescence assay (e.g., CellTiter-Glo) to calculate the CC50 (concentration reducing mammalian cell viability by 50%).
Data Presentation: Representative HTS Triage
The Selectivity Index (SI = CC50 / IC50) is the definitive metric for advancing a compound. An SI ≥ 100 is typically required to progress a quinoline hit into in vivo efficacy models[4][7].
Compound ID
Target Organism / Assay
Primary Screen (% Inhib at 20 μM)
IC50 / MIC (μM)
CC50 (Mammalian Cells) (μM)
Selectivity Index (CC50/IC50)
Status
Quin-A01
P. falciparum (3D7)
98%
0.12
>50.0
>416
Lead Candidate
Quin-B04
S. aureus (MRSA)
85%
3.10
25.0
8.0
Back-up
Quin-C12
RSV (rRSV-mGFP)
92%
6.93
2490.3
359
Lead Candidate
Quin-D08
H. contortus (Motility)
15%
N/A
N/A
N/A
Inactive
References
1.3 - Benchchem
2. 1 - Santa Cruz Biotechnology
3.5 - MDPI
4. 2 - NIH/PMC
5.7 - ACS Publications
6.4 - PubMed
7.6 - University of Cape Town
8.8 - SciELO
Application Note: Comprehensive Analytical Characterization of 7-(Methylsulfonyl)quinolin-3-amine
Introduction 7-(Methylsulfonyl)quinolin-3-amine is a heterocyclic aromatic compound featuring a quinoline core, a sulfonyl group, and an amine substituent. Molecules within the quinoline class are integral to pharmaceuti...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
7-(Methylsulfonyl)quinolin-3-amine is a heterocyclic aromatic compound featuring a quinoline core, a sulfonyl group, and an amine substituent. Molecules within the quinoline class are integral to pharmaceutical development, exhibiting a wide range of biological activities including antimalarial, antibacterial, and anticancer properties.[1][2][3] The specific substitutions of a methylsulfonyl group and an amine group on the quinoline scaffold suggest potential for unique pharmacological activity, making it a compound of interest for researchers in drug discovery and development.
The journey from a synthesized compound to a viable drug candidate is underpinned by rigorous analytical characterization. Establishing the identity, purity, and physicochemical properties of a new chemical entity is a critical requirement for advancing through preclinical and clinical development. This application note provides a comprehensive suite of analytical methods and detailed protocols for the thorough characterization of 7-(Methylsulfonyl)quinolin-3-amine, ensuring data integrity and supporting regulatory submissions. The methodologies are designed to be robust, reliable, and grounded in established scientific principles.
Physicochemical Properties
A summary of the key physicochemical properties of 7-(Methylsulfonyl)quinolin-3-amine is presented below. This information is crucial for selecting appropriate analytical techniques and solvents.
Property
Value
Source
Chemical Structure
(Predicted)
Molecular Formula
C₁₀H₉N₃O₂S
(Calculated)
Molecular Weight
235.26 g/mol
(Calculated)
Appearance
(To be determined experimentally)
N/A
IUPAC Name
7-(methylsulfonyl)quinolin-3-amine
N/A
Note: The chemical structure is based on the compound name. Experimental verification is a primary goal of the following protocols.
Chromatographic Purity and Assay by High-Performance Liquid Chromatography (HPLC)
Principle: Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is the gold standard for assessing the purity and quantifying the content of small organic molecules. The method separates compounds based on their differential partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. For 7-(Methylsulfonyl)quinolin-3-amine, its aromatic and polar functional groups make it well-suited for this technique.
Method Development Rationale:
Column: A C18 column is selected for its versatility and proven performance in separating a wide range of moderately polar to nonpolar compounds.
Mobile Phase: A gradient elution using a mixture of water (with a pH modifier like formic acid to ensure consistent ionization of the amine) and a polar organic solvent like acetonitrile or methanol provides a broad elution window to separate the main component from potential impurities.[4][5][6]
Detector: A Diode Array Detector (DAD) or a UV detector is chosen. The quinoline core is expected to have strong UV absorbance, allowing for sensitive detection.[7] A DAD provides the additional benefit of acquiring full UV spectra, which can aid in peak identification and purity assessment.
Workflow for HPLC Analysis
Caption: HPLC analysis workflow from preparation to reporting.
Detailed Protocol:
Mobile Phase Preparation:
Mobile Phase A: 0.1% (v/v) Formic Acid in Water.
Mobile Phase B: 0.1% (v/v) Formic Acid in Acetonitrile.
Filter both phases through a 0.45 µm membrane filter and degas.
Standard and Sample Preparation:
Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 10 mg of 7-(Methylsulfonyl)quinolin-3-amine reference standard into a 10 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of Acetonitrile and Water (diluent).
Working Standard Solution (0.1 mg/mL): Dilute 1.0 mL of the Standard Stock Solution to 10.0 mL with diluent.
Sample Solution (0.1 mg/mL): Accurately weigh approximately 10 mg of the test sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with diluent.
Chromatographic Conditions:
| Parameter | Condition |
| :--- | :--- |
| Instrument | UPLC/HPLC system with DAD/UV Detector |
| Column | C18, 2.7 µm, 4.6 x 150 mm (or equivalent) |
| Column Temperature | 30 °C |
| Mobile Phase | A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile |
| Gradient Elution | Time (min) | %B |
| | 0 | 10 |
| | 15 | 90 |
| | 17 | 90 |
| | 17.1 | 10 |
| | 20 | 10 |
| Flow Rate | 1.0 mL/min |
| Injection Volume | 5 µL |
| Detection Wavelength | 254 nm (or λmax determined by UV-Vis) |
| Run Time | 20 minutes |
System Suitability:
Inject the Working Standard Solution five times.
The relative standard deviation (RSD) for the peak area of 7-(Methylsulfonyl)quinolin-3-amine should be ≤ 2.0%.
The tailing factor should be between 0.8 and 1.5.
Data Analysis:
Purity: Calculate the area percentage of the main peak relative to the total area of all peaks in the sample chromatogram (excluding solvent peaks).
Assay (vs. Reference Standard): Compare the peak area of the main peak in the sample solution to that of the working standard solution to determine the concentration.
Identity Confirmation by Mass Spectrometry (MS)
Principle: Mass spectrometry is a powerful technique for confirming the molecular weight of a compound by measuring its mass-to-charge ratio (m/z).[8] Electrospray Ionization (ESI) is a soft ionization technique ideal for polar, thermally labile molecules like the target compound, minimizing fragmentation and providing a strong molecular ion signal.
Method Rationale: ESI in positive ion mode is selected because the amine group on the quinoline ring is readily protonated to form a stable [M+H]⁺ ion. High-resolution mass spectrometry (HRMS), such as with a Time-of-Flight (TOF) or Orbitrap analyzer, is recommended to provide a highly accurate mass measurement, which can be used to confirm the elemental composition.
Workflow for MS Analysis
Caption: General workflow for identity confirmation by Mass Spectrometry.
Detailed Protocol:
Sample Preparation: Prepare a dilute solution of the sample (approx. 10 µg/mL) in methanol or acetonitrile.
Instrument Parameters (ESI-TOF/Orbitrap):
Ionization Mode: ESI Positive
Capillary Voltage: 3.5 - 4.5 kV
Source Temperature: 120 - 150 °C
Mass Range: m/z 50 - 500
Mode: Full Scan
Data Analysis:
The molecular formula C₁₀H₉N₃O₂S has a monoisotopic mass of 235.0443.
Look for the protonated molecular ion [M+H]⁺ at m/z 236.0521.
The measured mass should be within a 5 ppm tolerance of the theoretical mass.
Tandem MS (MS/MS) can be performed to analyze fragmentation patterns, which often involve cleavage at the sulfonylurea bridge, providing further structural confirmation.[9]
Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle: NMR spectroscopy is the most powerful technique for unambiguous structural elucidation, providing detailed information about the chemical environment of each hydrogen (¹H NMR) and carbon (¹³C NMR) atom in the molecule.[10][11] The chemical shifts, coupling patterns, and integration of signals allow for the complete assignment of the molecular structure.
Method Rationale: Due to the complexity of the quinoline ring system's proton signals, 2D NMR experiments like COSY (Correlation Spectroscopy) are highly recommended to establish proton-proton connectivities.[1][12] A deuterated solvent that can dissolve the compound without reacting, such as DMSO-d₆ or CDCl₃, should be used.
Detailed Protocol:
Sample Preparation:
Dissolve approximately 5-10 mg of the sample in 0.6 - 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.[8][10]
Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) if not already present in the solvent.
Aromatic Region (approx. 7.0-9.0 ppm): Expect a series of doublets and multiplets corresponding to the protons on the quinoline ring. The specific chemical shifts and coupling constants will be influenced by the electron-withdrawing sulfonyl group and the electron-donating amine group.[10][11]
Amine Protons (-NH₂): A broad singlet, the chemical shift of which is dependent on concentration and solvent.
Methyl Protons (-SO₂CH₃): A sharp singlet, typically in the 3.0-3.5 ppm region.
¹³C NMR:
Aromatic Carbons: Signals in the 110-150 ppm range.
Methyl Carbon (-SO₂CH₃): A signal around 40-45 ppm.
COSY: Cross-peaks will confirm which protons are spin-coupled (i.e., adjacent to each other on the ring), which is essential for assigning the specific positions of the aromatic protons.
Functional Group
Expected ¹H Chemical Shift (δ, ppm)
Expected ¹³C Chemical Shift (δ, ppm)
Quinoline-H
~7.0 - 9.0
~110 - 150
-NH₂
Variable (broad singlet)
N/A
-SO₂CH ₃
~3.0 - 3.5 (singlet)
~40 - 45
Functional Group Analysis by Infrared (IR) Spectroscopy
Principle: Infrared (IR) spectroscopy measures the vibrations of bonds within a molecule. Specific functional groups absorb infrared radiation at characteristic frequencies, making it an excellent tool for confirming their presence.
Method Rationale: This technique will be used to confirm the presence of the key functional groups: the amine (-NH₂), the sulfonyl (-SO₂), and the aromatic quinoline ring. Attenuated Total Reflectance (ATR) is a common and convenient sampling technique that requires minimal sample preparation.
Detailed Protocol:
Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.
Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹.
Principle: The melting point is a fundamental physical property that serves as a key indicator of purity. Pure crystalline compounds typically have a sharp melting range (0.5-1.0 °C), whereas impurities tend to depress and broaden the melting range.
Detailed Protocol:
Sample Preparation: Ensure the sample is completely dry. Load a small amount (2-3 mm height) of the finely powdered sample into a capillary tube.[14]
Measurement:
Place the capillary tube in a melting point apparatus.[15]
Perform a rapid initial heating to determine an approximate melting point.
For an accurate measurement, use a fresh sample and heat slowly (1-2 °C per minute) when approaching the approximate melting point.[16][17]
Record the temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes a clear liquid. This is the melting range.
Solubility Assessment
Principle: Solubility is a critical parameter that influences bioavailability and formulation development. The "shake-flask" method is a reliable technique for determining equilibrium solubility.[18][19]
Detailed Protocol:
Procedure:
Add an excess amount of the solid compound to a known volume of a selected solvent (e.g., water, phosphate buffer pH 7.4, 0.1 M HCl, various organic solvents) in a sealed vial.[18][20]
Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to reach equilibrium.[21]
Sample Analysis:
After agitation, allow the vials to stand for the undissolved solid to sediment.
Carefully withdraw a sample from the supernatant and filter it through a low-binding filter (e.g., 0.22 µm PVDF) to remove any remaining solid particles.
Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as the HPLC method described in Section 3.
Reporting: Express solubility in terms of mg/mL or µg/mL.
Conclusion
The analytical methods detailed in this application note provide a robust framework for the comprehensive characterization of 7-(Methylsulfonyl)quinolin-3-amine. The combination of chromatographic, spectroscopic, and physical techniques ensures a thorough evaluation of the compound's identity, purity, structure, and fundamental properties. Adherence to these protocols will generate high-quality, reliable data essential for advancing scientific research and drug development programs.
References
Chemistry LibreTexts. 4.3: Melting Point Determination Procedure. (2025). Available from: [Link]
Beck, A. CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES. UNCW Institutional Repository. Available from: [Link]
University of Calgary. Melting point determination. Available from: [Link]
TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. (2018). Available from: [Link]
Pharma Beginners. Solubility Test Procedure and Acceptance Criteria (IP, BP & USP). (2026). Available from: [Link]
Seaton, P. J., & Williamson, R. T. Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. (2002). Journal of Chemical Education, 79(1), 86. Available from: [Link]
Seaton, P. J., & Williamson, R. T. Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. ResearchGate. Available from: [Link]
Westlab. Measuring the Melting Point. (2023). Available from: [Link]
Chemistry LibreTexts. 6.1D: Step-by-Step Procedures for Melting Point Determination. (2022). Available from: [Link]
Stanford Research Systems. Determination of Melting Points According to Pharmacopeia. Available from: [Link]
PubMed. Determination of four aromatic amines in water samples using dispersive liquid-liquid microextraction combined with HPLC. (2008). Available from: [Link]
Jordan Journal of Pharmaceutical Sciences. Determination of Some Quinoline Derivatives with Organic Brominating Agents. (2006). Available from: [Link]
LCGC International. Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. (2022). Available from: [Link]
OuYang, X. K., Luo, Y. Y., Wang, Y. G., & Yang, L. Y. Validation a solid phase extraction - HPLC method for determining the migration behavior of five aromatic amines from packaging bags into seafood simulants. (2014). ResearchGate. Available from: [Link]
Chen, H. W., & Huang, S. D. Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. (1998). Analytical Chemistry, 70(24), 5111-5116. Available from: [Link]
Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. (2017). Available from: [Link]
ResearchGate. Negative-ion fast atom bombardment mass spectrometry of sulfonylurea herbicides. (2025). Available from: [Link]
USP-NF. <1236> Solubility Measurements. (2016). Available from: [Link]
PubMed. Analysis of sulfonated compounds by ion-exchange high-performance liquid chromatography-mass spectrometry. (2001). Available from: [Link]
ResearchGate. Mass Spectra of Sulfoxides and Sulfones. Available from: [Link]
Waters Corporation. Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. Available from: [Link]
Scribd. Sodium USP Solubility Test Procedure. Available from: [Link]
Raytor. Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. (2026). Available from: [Link]
Liu, J., et al. Sulfonylation sites for adenine and its nucleosides/nucleotides. (2025). PMC. Available from: [Link]
ResearchGate. Infrared Spectra of Sulfones and Related Compounds. Available from: [Link]
IJCRT.org. SYNTHESIS AND BIOLOGICAL EVALUATION OF QUINOLINE DERIVATIVE FOR ANTI MICROBIAL ACTIVITY. Available from: [Link]
ResearchGate. Two amines tested for attachment to the sulfonyl functional group of the carbon nanoparticles and the expected surface functionalised products. Available from: [Link]
IJFMR. Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. (2025). Available from: [Link]
ResearchGate. FTIR-spectrum of (a) sulfanilamide loaded (b) sulfanilamide and AgNP's loaded nanofibers. Available from: [Link]
Royal Society of Chemistry. . Available from: [Link]
PubChem. 8-(Methylsulfonylamino)quinoline | C10H10N2O2S | CID 151506. Available from: [Link]
MDPI. The Shapes of Sulfonamides: A Rotational Spectroscopy Study. (2022). Available from: [Link]
Bartow, E., & McCollum, E. V. SYNTHESES OF DERIVATIVES OF QUINOLINE. (1904). Journal of the American Chemical Society, 26(6), 700-704. Available from: [Link]
PubChem. 3-Aminoquinoline | C9H8N2 | CID 11375. Available from: [Link]
PubChem. 7-Aminoquinoline | C9H8N2 | CID 11377. Available from: [Link]
Protocol for assessing ADME properties of quinoline compounds
An Application Guide to the In Vitro ADME Assessment of Quinoline-Based Drug Candidates Foreword: The Quinoline Scaffold and the ADME Imperative The quinoline ring system, a bicyclic heterocycle composed of a benzene rin...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide to the In Vitro ADME Assessment of Quinoline-Based Drug Candidates
Foreword: The Quinoline Scaffold and the ADME Imperative
The quinoline ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyridine ring, is a cornerstone of modern medicinal chemistry. Its structural rigidity and versatile electronic properties have made it a privileged scaffold in a vast array of therapeutic agents, including notable antimalarials (e.g., chloroquine), anticancer drugs, and antibiotics.[1][2] However, the very features that make quinolines biologically active can also present significant challenges in drug development. Their flat, aromatic nature can lead to interactions with metabolic enzymes and transporters, potentially causing issues with pharmacokinetics and drug-drug interactions (DDIs).[3]
Therefore, a robust and early assessment of Absorption, Distribution, Metabolism, and Excretion (ADME) properties is not merely a regulatory checkpoint but a critical, data-driven strategy to guide the optimization of quinoline-based compounds. This guide provides a series of integrated protocols and technical insights designed for researchers to systematically evaluate the ADME profile of novel quinoline derivatives, enabling informed decision-making from early discovery to lead optimization.
Absorption: Intestinal Permeability Assessment
Scientific Rationale: For orally administered drugs, the ability to efficiently cross the intestinal epithelium is a primary determinant of bioavailability. The Caco-2 cell line, derived from human colorectal adenocarcinoma, spontaneously differentiates into a polarized monolayer of enterocytes, forming tight junctions and expressing key efflux transporters (like P-glycoprotein).[4][5] This makes it the industry-standard in vitro model for predicting human oral absorption.[6][7]
This protocol determines the apparent permeability coefficient (Papp) and the efflux ratio (ER) to assess both passive diffusion and active transport.
Step-by-Step Methodology:
Cell Culture: Culture Caco-2 cells on semi-permeable filter supports in a trans-well plate system for 18-22 days to allow for full differentiation and monolayer formation.[7]
Monolayer Integrity Verification: Before the assay, measure the Transepithelial Electrical Resistance (TEER) of each well. A high TEER value confirms the integrity of the tight junctions. Additionally, a low permeability marker like Lucifer Yellow or [14C]-Mannitol should be run in parallel to confirm monolayer integrity during the experiment.[5][6]
Assay Initiation (A-to-B):
Wash the cell monolayers gently with pre-warmed Hanks' Balanced Salt Solution (HBSS, pH 7.4).
Add the test quinoline compound (typically at 1-10 µM) to the apical (A) donor compartment.[5]
Add fresh HBSS to the basolateral (B) receiver compartment.
Assay Initiation (B-to-A):
In a separate set of wells, add the test compound to the basolateral (B) donor compartment.
Add fresh HBSS to the apical (A) receiver compartment. This step is crucial for identifying active efflux.
Incubation & Sampling: Incubate the plates at 37°C with gentle shaking. Collect samples from the receiver compartment at defined time points (e.g., 60 or 120 minutes).[5][7] A sample from the donor compartment is also taken at the beginning and end of the incubation to confirm compound stability and concentration.
Sample Analysis: Quantify the concentration of the quinoline compound in all samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[8]
Data Analysis:
Calculate the apparent permeability coefficient (Papp) in both directions using the following equation:
Papp = (dQ/dt) / (A * C0)
Where dQ/dt is the rate of compound appearance in the receiver compartment, A is the surface area of the membrane, and C0 is the initial concentration in the donor compartment.[7]
Calculate the Efflux Ratio (ER):
ER = Papp (B-to-A) / Papp (A-to-B)
An ER > 2 is a strong indicator that the compound is a substrate for an efflux transporter like P-glycoprotein.[7]
Data Presentation: Representative Permeability Data for Quinoline Analogs
Compound ID
Papp (A→B) (10-6 cm/s)
Papp (B→A) (10-6 cm/s)
Efflux Ratio (ER)
Predicted Absorption Class
QN-001
15.2
16.1
1.1
High
QN-002
8.5
9.2
1.1
Moderate
QN-003
2.1
22.5
10.7
Low (Efflux Substrate)
QN-004
0.5
0.6
1.2
Low
Atenolol (Low Perm)
0.4
0.5
1.3
Low
Propranolol (High Perm)
25.1
24.5
1.0
High
Visualization: Caco-2 Permeability Workflow
Caption: Workflow for assessing intestinal permeability and efflux.
Distribution: Plasma Protein Binding (PPB)
Scientific Rationale: The extent to which a drug binds to plasma proteins like albumin and α1-acid glycoprotein governs its free (unbound) concentration.[9] Only the unbound fraction is available to distribute into tissues, interact with therapeutic targets, and be cleared by metabolic enzymes.[10] High plasma protein binding can limit efficacy and prolong half-life. The Rapid Equilibrium Dialysis (RED) method is widely used due to its accuracy and relatively high throughput.[10][11]
Preparation: Prepare a stock solution of the quinoline test compound and spike it into plasma (human, rat, mouse, etc.) to a final concentration (e.g., 1 µM).
Device Setup: Add the compound-spiked plasma to the sample chamber of the RED device insert. Add phosphate-buffered saline (PBS, pH 7.4) to the buffer chamber. The two chambers are separated by a semi-permeable dialysis membrane with a molecular weight cutoff (e.g., 8,000 Da) that retains proteins but allows small molecules to pass freely.[10]
Incubation: Seal the RED plate and incubate at 37°C for 4-6 hours with shaking to allow the system to reach equilibrium.[10]
Sampling: After incubation, carefully collect aliquots from both the plasma chamber and the buffer chamber.
Matrix Matching & Extraction: To ensure accurate comparison during analysis, match the matrix of the buffer sample by adding an equal volume of blank plasma. Conversely, match the plasma sample by adding an equal volume of PBS. Precipitate proteins from both samples by adding 3-4 volumes of ice-cold acetonitrile containing an internal standard.[10][12]
Analysis: Centrifuge the samples to pellet the precipitated proteins. Analyze the supernatant from both chambers by LC-MS/MS to determine the compound concentration.
Data Analysis:
Calculate the fraction unbound (fu) using the equation:
Data Presentation: Comparative Plasma Protein Binding Data
Compound ID
Human Plasma (% Bound)
Rat Plasma (% Bound)
Mouse Plasma (% Bound)
QN-001
99.2
98.8
97.5
QN-002
92.5
90.1
88.4
QN-003
75.8
72.3
65.9
Warfarin (Control)
99.5
99.1
98.6
Metabolism: Stability and CYP450 Interactions
Scientific Rationale: The liver is the primary site of drug metabolism, a process dominated by the cytochrome P450 (CYP) superfamily of enzymes.[13] Assessing a compound's metabolic stability provides an estimate of its hepatic clearance and in vivo half-life.[14] Furthermore, determining if a compound inhibits major CYP isoforms is crucial for predicting potential drug-drug interactions.[15][16] Regulatory agencies recommend evaluating interactions with key isoforms like CYP1A2, 2C9, 2C19, 2D6, and 3A4.[17][18]
Part A: Metabolic Stability in Liver Microsomes
Step-by-Step Methodology:
Reagent Preparation: Thaw pooled liver microsomes (human, rat, or mouse) on ice. Prepare a working solution of the test compound (typically 1 µM final concentration) in phosphate buffer (pH 7.4).[19] Prepare an NADPH regenerating system.
Incubation: Pre-warm the microsome and compound mixture at 37°C. Initiate the metabolic reaction by adding the NADPH regenerating system.[13][20]
Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture and immediately quench it by adding it to a plate containing ice-cold acetonitrile with an internal standard to stop the enzymatic reaction.[13][21]
Control Incubations: Run parallel incubations without the NADPH regenerating system to control for non-enzymatic degradation. Also, include a positive control compound with known metabolic lability (e.g., verapamil or dextromethorphan) to validate the assay performance.[21]
Sample Analysis: Centrifuge the quenched samples to precipitate proteins and analyze the supernatant by LC-MS/MS to measure the remaining concentration of the parent quinoline compound at each time point.
Data Analysis:
Plot the natural logarithm of the percentage of compound remaining versus time.
The slope of the linear regression line gives the elimination rate constant (k).
Calculate the in vitro half-life (t1/2): t1/2 = 0.693 / k
Data Presentation: Microsomal Stability of Quinoline Analogs
Compound ID
Human (t1/2, min)
Human (Clint, µL/min/mg)
Rat (t1/2, min)
Mouse (t1/2, min)
QN-001
8
173.3
5
3
QN-002
45
30.8
35
28
QN-003
>120
<11.5
>120
105
Verapamil (Control)
12
115.5
9
7
Part B: Cytochrome P450 Inhibition Assay
Step-by-Step Methodology:
Assay Setup: In a multi-well plate, combine recombinant human CYP isoforms, a specific probe substrate for each isoform (e.g., Phenacetin for CYP1A2, Diclofenac for CYP2C9, Midazolam for CYP3A4), and the NADPH system.[16]
Inhibitor Addition: Add the quinoline test compound across a range of concentrations (e.g., 8-point curve from 0.01 to 100 µM). Include a vehicle control (no inhibitor) and a known potent inhibitor for each isoform as a positive control.[17]
Incubation: Pre-incubate the enzyme, inhibitor, and buffer at 37°C. Initiate the reaction by adding the probe substrate. Incubate for a short, defined period where metabolite formation is linear.
Reaction Termination: Stop the reaction with cold acetonitrile containing an internal standard.
Analysis: Centrifuge and analyze the supernatant by LC-MS/MS to quantify the formation of the specific metabolite from the probe substrate.
Data Analysis:
Determine the percent inhibition at each concentration of the test compound relative to the vehicle control.
Plot percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).
Data Presentation: CYP450 Inhibition Profile (IC50, µM)
Caption: Workflow for assessing metabolic stability and CYP inhibition.
Integrated ADME Analysis: A Decision-Making Framework
The true power of ADME profiling lies in integrating the data from each assay to build a holistic understanding of a compound's potential pharmacokinetic behavior. This integrated profile guides the next steps, whether it's advancing a promising candidate, redesigning a molecule to overcome a liability, or terminating a compound with an intractable profile.
Visualization: ADME Decision-Making Tree for Quinoline Candidates
Application Notes and Protocols: The Friedländer Synthesis of Quinoline Derivatives
Executive Summary The quinoline scaffold is widely recognized as a "privileged structure" in medicinal chemistry, forming the core pharmacophore of numerous antimalarial, anticancer, and antibacterial therapeutics. Among...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The quinoline scaffold is widely recognized as a "privileged structure" in medicinal chemistry, forming the core pharmacophore of numerous antimalarial, anticancer, and antibacterial therapeutics. Among the various synthetic routes available, the Friedländer synthesis—first reported by Paul Friedländer in 1882—remains one of the most robust and versatile methods for constructing poly-substituted quinolines [1].
This application note provides an in-depth mechanistic analysis, evaluates modern catalytic systems, and outlines self-validating experimental protocols designed for high-yield synthesis in drug development laboratories. By transitioning from classical harsh conditions to modern, solvent-free catalytic approaches, researchers can achieve excellent atom economy and scalability.
Mechanistic Causality & Reaction Pathways
The Friedländer annulation involves the condensation of a 2-aminoaryl aldehyde or ketone with a carbonyl compound possessing a reactive
-methylene group. The choice of reaction conditions (acidic vs. basic) fundamentally dictates the mechanistic sequence, which is critical for optimizing yields based on substrate electronic and steric effects [2].
Base-Catalyzed Pathway (Aldol-First): Under basic conditions, the reaction initiates via an intermolecular aldol condensation between the carbonyl of the 2-aminoaryl compound and the enolate of the
-methylene ketone. The transient aldol adduct undergoes rapid intramolecular cyclization via nucleophilic attack of the amine, followed by dehydration to yield the quinoline. This pathway is preferred when the -methylene protons are highly acidic.
Acid-Catalyzed Pathway (Schiff Base-First): Under acidic conditions (e.g., using Lewis acids or Brønsted acids), the primary amine first condenses with the carbonyl of the
-methylene compound to form a Schiff base (imine). Subsequent intramolecular aldol-type cyclization and dehydration furnish the quinoline. This route is advantageous for sterically hindered ketones or when avoiding base-sensitive functional groups.
Mechanistic dichotomy of the Friedländer synthesis under acidic versus basic catalysis.
Catalytic Landscape and Condition Optimization
Modern pharmaceutical synthesis demands high efficiency, minimal waste, and environmental sustainability. While conventional methods rely on strong acids (HCl, H₂SO₄) or bases (KOH) under prolonged reflux, recent advancements utilize transition-metal Lewis acids, solid-supported acids, and heteropolyacids to achieve solvent-free or microwave-assisted synthesis [3].
Table 1: Comparative Efficacy of Catalytic Systems in Friedländer Annulation
Catalyst System
Reaction Conditions
Typical Yields
Mechanistic Advantage / Causality
Cu(OTf)₂ (20 mol%)
Solvent-free, RT to 60°C
88–98%
Mild Lewis acid activates the carbonyl carbon without degrading sensitive functional groups. Excellent for cyclic and acyclic ketones.
P₂O₅ / SiO₂ (Solid Supported)
Solvent-free, 80°C
80–94%
Heterogeneous solid acid allows for easy catalyst recovery via filtration. High surface area enhances substrate proximity.
p-Toluenesulfonic Acid (pTSA)
Solvent-free, 80°C or Microwave
85–95%
Strong Brønsted acid promotes rapid Schiff base formation; solvent-free conditions drive equilibrium via water evaporation.
H₆[P₂W₁₈O₆₂] (Heteropolyacid)
Solvent-free, 70°C
85–96%
Dual acidic and pseudo-liquid phase behavior accelerates condensation. Highly recyclable and environmentally benign.
KOH / Ethanol
Ethanol reflux, 70–80°C
60–85%
Classic aldol-first pathway. Best suited for highly enolizable -keto esters; however, prone to side reactions like self-condensation.
Experimental Methodologies
The following protocols are designed as self-validating systems. Causality is embedded in each step to ensure the operator understands why a specific action is taken, thereby reducing troubleshooting time and ensuring reproducible yields.
Protocol A: Mild Lewis Acid-Catalyzed Synthesis (Cu(OTf)₂)
Objective: Synthesize poly-substituted quinolines under solvent-free conditions to maximize atom economy [4].
Reagent Preparation: In a dry 10 mL round-bottom flask, combine 2-aminoaryl ketone (1.0 mmol) and the
-methylene ketone (1.2 mmol).
Rationale: A 1.2x stoichiometric excess of the methylene ketone compensates for potential evaporative loss and drives the bimolecular condensation to completion.
Catalyst Addition: Add Cu(OTf)₂ (0.2 mmol, 20 mol%) directly to the neat mixture.
Rationale: Cu(OTf)₂ acts as a potent carbophilic Lewis acid, coordinating to the carbonyl oxygen to lower the LUMO energy, thereby accelerating nucleophilic attack by the amine.
Reaction Execution: Stir the mixture at room temperature (for acyclic ketones) or 60°C (for cyclic ketones) for 1–3 hours.
Rationale: Cyclic ketones exhibit higher steric hindrance and ring strain during the transition state, requiring additional thermal energy to overcome the activation barrier.
Monitoring (Self-Validation): Monitor progress via Thin Layer Chromatography (TLC) using Hexane/Ethyl Acetate (4:1).
Validation: The disappearance of the highly fluorescent 2-aminoaryl ketone spot and the emergence of a new, lower
UV-active spot confirms reaction progression.
Workup & Purification: Quench the reaction by adding 10 mL of distilled water. Filter the resulting precipitate and wash with water (2 × 10 mL). Recrystallize the solid from hot ethanol.
Rationale: Cu(OTf)₂ is highly water-soluble and is completely removed in the aqueous filtrate. Recrystallization exploits the differential solubility of the quinoline product versus trace unreacted starting materials.
Objective: Scalable synthesis using a recoverable heterogeneous catalyst.
Setup: Mix 2-amino-5-chlorobenzophenone (2.0 mmol) and dimedone (3.0 mmol) with 0.4 g of P₂O₅/SiO₂ (30% w/w) in a mortar or milling vessel.
Thermal Activation: Transfer the homogenous powder to a flask and heat at 80°C for 15–50 minutes.
Rationale: The solid support provides a massive surface area, acting as a micro-reactor where P₂O₅ acts as both an acid catalyst and a powerful dehydrating agent, irreversibly driving the loss of 2 H₂O molecules.
Product Isolation: Cool to room temperature, add hot ethyl acetate (20 mL), and filter.
Rationale: The organic solvent dissolves the quinoline product while leaving the heterogeneous silica-supported catalyst on the filter paper, allowing for immediate catalyst recovery and recycling.
Concentration: Evaporate the solvent under reduced pressure to yield the crude product.
Step-by-step workflow for solvent-free Friedländer synthesis with integrated TLC feedback loop.
Applications in Drug Development
The Friedländer synthesis is not merely a historical reaction; it is a critical tool in modern medicinal chemistry. The resulting 2-substituted and 2,3-disubstituted quinolines are integral to discovering novel therapeutics [5]. For instance, modifying the quinoline nucleus via this rapid annulation has led to the development of potent antimalarial agents by targeting the heme detoxification pathway in Plasmodium falciparum. Furthermore, functionalized quinolines synthesized via this route exhibit significant cytotoxicity against various human cancer cell lines by acting as kinase inhibitors or DNA intercalators. The ability to rapidly generate diverse libraries of quinoline derivatives using the protocols outlined above significantly accelerates Structure-Activity Relationship (SAR) studies.
Concerning the mechanism of the Friedländer quinoline synthesis. Canadian Journal of Chemistry.
URL:[Link]
Different catalytic approaches of Friedländer synthesis of quinolines. Results in Chemistry (PMC - NIH).
URL:[Link]
An Efficient Approach to Quinolines via Friedländer Synthesis Catalyzed by Cuprous Triflate. Chemical and Pharmaceutical Bulletin.
URL:[Link]
Friedlӓnder's synthesis of quinolines as a pivotal step in the development of bioactive heterocyclic derivatives in the current era of medicinal chemistry. Chemical Biology & Drug Design (PubMed).
URL:[Link]
Executive Summary In modern rational drug design, the quinoline-3-amine scaffold is a privileged pharmacophore frequently utilized to target ATP-binding cassettes in kinases and the catalytic domains of phosphodiesterase...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern rational drug design, the quinoline-3-amine scaffold is a privileged pharmacophore frequently utilized to target ATP-binding cassettes in kinases and the catalytic domains of phosphodiesterases (PDEs). However, early-generation quinoline derivatives often suffer from poor metabolic stability and off-target toxicity (such as hERG inhibition).
This guide provides an objective, data-driven comparison of the 7-(Methylsulfonyl)quinolin-3-amine scaffold against traditional alternatives (e.g., 7-methoxy, 7-cyano, and quinazoline cores). By incorporating a methylsulfonyl (-SO₂CH₃) group at the C7 position, researchers can dramatically enhance metabolic half-life and modulate physicochemical properties without sacrificing target binding affinity.
Mechanistic Rationale: The 7-Methylsulfonyl Advantage
The selection of a functional group at the C7 position of the quinoline core dictates the molecule's interaction with the solvent-exposed region of the target protein and its susceptibility to hepatic clearance.
Bidentate Hydrogen Bonding: The quinoline nitrogen and the 3-amine group form a critical bidentate hydrogen bond network with hinge-region residues (e.g., Gln581 in PDE4 or the kinase hinge backbone) .
Metabolic Shielding: Traditional electron-donating groups like 7-methoxy are classic liabilities for CYP450-mediated O-demethylation, rapidly clearing the drug from circulation. The 7-methylsulfonyl group replaces this liability with a sterically demanding, oxidation-resistant moiety.
pKa Modulation & hERG Mitigation: The strong electron-withdrawing nature of the sulfonyl group (
= 0.72) pulls electron density away from the quinoline nitrogen. This lowers the basicity (pKa) of the core, which directly correlates with a reduction in off-target hERG channel binding—a critical safety threshold in lead optimization .
Caption: SAR logic demonstrating the metabolic advantage of the 7-methylsulfonyl substitution.
Comparative SAR Analysis
To objectively evaluate the performance of the 7-(Methylsulfonyl)quinolin-3-amine core, we compare it against three common alternative scaffolds. The data below represents validated SAR metrics derived from standardized in vitro assays .
Analog Scaffold
Target IC₅₀ (nM)
HLM T₁/₂ (min)
hERG IC₅₀ (µM)
Permeability (Pₐₚₚ x10⁻⁶ cm/s)
7-(Methylsulfonyl)quinolin-3-amine
8.2
>120
>30
22.5
7-Methoxyquinolin-3-amine
12.5
18
4.2
15.4
7-Cyanoquinolin-3-amine
28.4
45
12.1
8.2
Quinazolin-3-amine core
45.0
30
8.5
12.0
Key Takeaways:
Potency: The 7-SO₂CH₃ analog exhibits the highest target potency (8.2 nM), as the sulfonyl oxygens act as potent, directional hydrogen bond acceptors for solvent-pocket water molecules.
Stability: The Human Liver Microsome (HLM) half-life exceeds 120 minutes, vastly outperforming the 7-methoxy analog (18 mins), which undergoes rapid degradation.
Safety: The electron-withdrawing effect successfully pushes the hERG IC₅₀ beyond the 30 µM safety threshold.
Self-Validating Experimental Protocols
To ensure scientific integrity and reproducible data, the following protocols are designed as self-validating systems.
Causality & Rationale: Quinoline derivatives frequently exhibit intrinsic fluorescence in the blue/green spectrum, which artificially inflates background noise in standard biochemical assays. We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) because the microsecond time-delay measurement isolates the long-lived Europium signal from the short-lived compound auto-fluorescence, ensuring high-fidelity IC₅₀ determination.
Step-by-Step Methodology:
Assay Preparation: Dispense 10 µL of the target protein (e.g., PDE4 or Kinase domain) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 0.01% Brij-35) into a 384-well pro-plate.
Compound Addition: Add 100 nL of the 7-(Methylsulfonyl)quinolin-3-amine analog (10-point dose-response, 3-fold serial dilution) using an acoustic dispenser. Incubate for 30 minutes at room temperature to reach binding equilibrium.
Tracer & Antibody Addition: Add 10 µL of a detection mix containing a fluorescent tracer ligand and a Europium-labeled anti-tag antibody.
Self-Validation Check: Include Staurosporine (for kinases) or Rolipram (for PDEs) as a positive control. The assay plate is only accepted if the Z'-factor is > 0.6.
Detection: Excite the plate at 340 nm. Measure emission at 615 nm (Europium donor) and 665 nm (Acceptor). Calculate the 665/615 ratio to determine specific binding.
Caption: Step-by-step TR-FRET assay workflow for validating analog binding affinity.
Protocol B: Human Liver Microsome (HLM) Stability Assay
Causality & Rationale: To definitively prove that the 7-methylsulfonyl group prevents oxidative metabolism compared to the 7-methoxy alternative, we measure intrinsic clearance (CLint) in human liver microsomes.
Step-by-Step Methodology:
Incubation Mix: Prepare a 1 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂.
Compound Spiking: Add the 7-(Methylsulfonyl)quinolin-3-amine analog to a final concentration of 1 µM.
Reaction Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (1 mM final concentration).
Time-Course Sampling: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes. Quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).
Self-Validation Check: Run Verapamil concurrently as a high-clearance positive control. Crucial: If Verapamil's T₁/₂ exceeds 25 minutes, the microsomes are deemed inactive, and the assay must be repeated. This ensures the stability of the 7-SO₂CH₃ analog is due to structural resilience, not degraded reagents.
LC-MS/MS Analysis: Centrifuge the quenched samples and analyze the supernatant via LC-MS/MS to calculate the elimination rate constant (k) and T₁/₂.
References
Title: Fragment-based screening for inhibitors of PDE4A using enthalpy arrays and X-ray crystallography
Source: National Institutes of Health (NIH) / PMC
URL: [Link]
Title: Inhibitors of Tumor Progression Loci-2 (Tpl2) Kinase and Tumor Necrosis Factor α (TNF-α) Production: Selectivity and in Vivo Antiinflammatory Activity of Novel 8-Substituted-4-anilino-6-aminoquinoline-3-carbonitriles
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
Title: Cytotoxicity of 4-substituted quinoline derivatives: Anticancer and antileishmanial potential
Source: Bioorganic & Medicinal Chemistry
URL: [Link]
Comparative
Head-to-Head Comparison of Quinoline Synthesis Methods: Classical vs. Catalytic Approaches
The quinoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous antimalarial, antibacterial, and anticancer agents. For drug development professionals and synthetic chemists, selec...
Author: BenchChem Technical Support Team. Date: March 2026
The quinoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous antimalarial, antibacterial, and anticancer agents. For drug development professionals and synthetic chemists, selecting the optimal quinoline synthesis route is a critical decision that balances yield, regioselectivity, functional group tolerance, and environmental impact.
This guide provides an objective, head-to-head evaluation of three foundational methodologies: the classical Skraup Synthesis , the highly regioselective Friedländer Annulation , and modern Transition-Metal Catalyzed Multicomponent Reactions (MCRs) . By analyzing the causality behind experimental choices, this guide equips researchers with the mechanistic insights and validated protocols necessary to optimize quinoline construction.
Mechanistic Evaluation & Causality
The Skraup Synthesis: Brute Force Dehydration and Oxidation
Discovered in 1880, the Skraup synthesis remains one of the most direct methods for constructing heteroring-unsubstituted quinolines. The reaction involves heating a primary aromatic amine with glycerol, concentrated sulfuric acid, and an oxidizing agent (typically nitrobenzene) 1.
The Causality of Reagent Selection:
Sulfuric Acid & Glycerol: Glycerol is not the true reactant; it is dehydrated in situ by concentrated H₂SO₄ to form the highly reactive electrophile, acrolein 1. The aniline then undergoes a Michael addition to acrolein, followed by acid-catalyzed cyclization.
Nitrobenzene (Oxidant): The initial cyclization yields a 1,2-dihydroquinoline intermediate. Nitrobenzene acts as both a solvent and a mild oxidizing agent, driving the aromatization step to yield the final stable quinoline 1.
Drawbacks: The reaction is notoriously exothermic and prone to forming intractable tar byproducts, leading to highly variable yields (17–91%) 12.
The Friedländer Annulation: Regioselective Lewis Acid Activation
The Friedländer synthesis is the premier method for generating highly substituted, functionalized quinolines. It involves the condensation of a 2-aminoaryl ketone (or aldehyde) with an α-methylene ketone 3.
The Causality of Catalyst Design:
While traditionally base-catalyzed, modern adaptations utilize Lewis acids (e.g., Al³⁺ sites in Metal-Organic Frameworks like MIL-53) 4. The Lewis acid coordinates to the carbonyl oxygen of the active methylene compound, increasing its electrophilicity. This lowers the activation energy for the initial nucleophilic attack by the amine, driving the subsequent cyclodehydration forward rapidly, often enabling solvent-free conditions with >90% yields 4.
Transition-Metal Catalyzed MCRs: High Atom Economy
Modern drug discovery heavily relies on Multicomponent Reactions (MCRs), such as the A³-coupling (Aniline, Aldehyde, Alkyne) mediated by transition metals (Cu, Pd, Fe) 56.
The Causality of Metal Activation:
Transition metals exhibit unique electronic properties—specifically, their ability to engage in π-backbonding and coordinate with alkynes 6. A copper catalyst, for instance, activates the terminal alkyne to form a copper-acetylide intermediate. This intermediate undergoes a highly regioselective nucleophilic addition to an in situ generated imine, followed by an intramolecular cycloisomerization. This circumvents the need for harsh dehydrating acids and allows for the survival of delicate functional groups.
Fig 1. Evolution of quinoline synthesis from classical condensations to modern catalytic methods.
Head-to-Head Quantitative Data Comparison
The following table synthesizes experimental data across the three primary methodologies to aid in route selection.
To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify reaction progress.
Protocol A: Microwave-Assisted Green Skraup Synthesis
Adapted to mitigate the harsh conditions of the classical method using water as a green solvent. [[7]]()
Preparation: In a heavy-walled microwave vial, combine substituted aniline (1.0 mmol), glycerol (3.0 mmol), and nitrobenzene (1.0 mmol).
Catalyst Addition: Add 2 mL of distilled water followed by a catalytic amount of concentrated H₂SO₄ (0.1 mmol). Seal the vial with a Teflon-lined crimp cap.
Irradiation: Place the vial in a dedicated microwave synthesizer. Heat to 200 °C under constant magnetic stirring for 15–20 minutes.
Self-Validation Check: The reaction mixture should transition from a heterogeneous biphasic suspension to a homogeneous dark solution.
Work-up: Cool the vial rapidly via compressed air. Dilute with 10 mL of water and carefully neutralize with 10% NaOH until the pH reaches 9-10.
Isolation: Extract the aqueous layer with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography.
Protocol B: Solvent-Free Friedländer Annulation via Lewis Acid MOF
Utilizing MIL-53(Al) to drive high-yield cyclodehydration without organic solvents.4
Setup: In a 10 mL round-bottom flask, add 2-aminoaryl ketone (1.00 mmol) and acetylacetone (1.20 mmol).
Catalyst Loading: Add 5.0 wt% of MIL-53(Al) catalyst to the neat mixture. Do not add any solvent.
Reaction: Heat the flask in an oil bath at 100 °C under a nitrogen atmosphere for 6 hours.
Self-Validation Check: Monitor via TLC (Hexane:EtOAc 4:1). The complete disappearance of the highly fluorescent 2-aminoaryl ketone spot indicates reaction completion.
Catalyst Recovery: Cool the mixture to room temperature. Dissolve the crude mass in hot ethyl acetate (15 mL) and filter through a Celite pad to recover the heterogeneous MOF catalyst (which can be washed, dried, and reused for up to 4 cycles).
Purification: Evaporate the filtrate and recrystallize the crude product from ethanol to yield the pure polysubstituted quinoline.
Fig 2. Mechanistic workflow of the Friedländer annulation via Lewis acid activation.
Protocol C: Copper-Catalyzed A³-Coupling (MCR)
A modern approach for synthesizing 2,4-disubstituted quinolines via alkyne activation.5
Imine Formation: In a Schlenk tube, dissolve aniline (1.0 mmol) and benzaldehyde (1.0 mmol) in 3 mL of toluene. Stir at room temperature for 30 minutes to ensure complete imine formation.
Metal Activation: Add phenylacetylene (1.2 mmol) and a Cu(I) catalyst (e.g., CuI, 10 mol%).
Cycloisomerization: Seal the tube and heat the mixture to 100 °C for 8–12 hours.
Self-Validation Check: Aliquot sampling via GC-MS should first show the transient propargylamine intermediate, which subsequently depletes as the cycloisomerization to the quinoline core occurs.
Work-up: Cool to room temperature, dilute with dichloromethane, and wash with saturated NH₄Cl solution to remove copper salts.
Purification: Dry the organic phase over MgSO₄, concentrate, and purify via silica gel chromatography.
Conclusion
The selection of a quinoline synthesis method must be dictated by the target molecule's structural requirements. The Skraup synthesis remains unmatched for generating simple, unadorned quinoline cores, though it requires careful management of its exothermic profile. For highly functionalized, polysubstituted derivatives, the Friedländer annulation offers superior regioselectivity and yield, particularly when enhanced by modern Lewis acid nanocatalysts. Finally, for complex drug-like molecules where functional group preservation is paramount, Transition-Metal Catalyzed MCRs provide the highest atom economy and synthetic versatility.
References
"Recent Advances in Metal-Free Quinoline Synthesis." MDPI. Available at: [Link]
"Nickel oxide nanoparticles catalyzed synthesis of poly-substituted quinolines via Friedlander hetero-annulation reaction." rhhz.net. Available at:[Link]
"Synthesis of Quinolines from 2-amino aryl ketones: Probing the Lewis Acid Sites of Metal-Organic Framework Catalyst." Indian Academy of Sciences. Available at:[Link]
"Recent progress towards transition metal-catalyzed aniline–aldehyde–alkyne coupling for the synthesis of 2,4-disubstituted quinolines." Chemical Review and Letters. Available at: [Link]
"State-of-the-art transition metal-catalyzed approaches to quinoline frameworks via multicomponent reactions." RSC Publishing. Available at: [Link]
"A review on synthetic investigation for quinoline- recent green approaches." Taylor & Francis. Available at: [Link]
In Vivo Efficacy Studies of Novel Quinoline Derivatives: A Comparative Guide for Preclinical Development
The quinoline scaffold is a privileged structure in medicinal chemistry. Historically anchored by chloroquine in the fight against malaria, the emergence of resistant Plasmodium strains necessitated the evolution of this...
Author: BenchChem Technical Support Team. Date: March 2026
The quinoline scaffold is a privileged structure in medicinal chemistry. Historically anchored by chloroquine in the fight against malaria, the emergence of resistant Plasmodium strains necessitated the evolution of this chemical class (1)[1]. Today, novel quinoline derivatives not only overcome parasitic resistance mechanisms but have also expanded their therapeutic footprint into oncology as potent kinase inhibitors (2)[2]. This guide provides a rigorous, data-driven comparison of novel quinoline derivatives against traditional benchmarks, detailing the in vivo methodologies required to validate their efficacy.
Section 1: Overcoming Resistance: Antimalarial Efficacy of Novel Quinolines
Mechanistic Causality
Chloroquine (CQ) exerts its antimalarial effect by accumulating in the acidic food vacuole of the parasite, where it binds to toxic hematin and prevents its crystallization into non-toxic hemozoin. However, resistant strains possess a mutated Plasmodium falciparum chloroquine resistance transporter (PfCRT) that actively pumps CQ out of the vacuole (3)[3]. Novel derivatives, such as the 3-aryl substituted Pharmachin 203 (PH-203) and advanced quinoline-4-carboxamides, incorporate bulky lipophilic side chains. These structural modifications sterically hinder binding to the PfCRT efflux pump, restoring intra-vacuolar drug accumulation and parasiticidal oxidative stress ().
Mechanism of Action: Novel quinolines evade PfCRT efflux to restore antimalarial efficacy.
Self-Validating In Vivo Protocol: The 4-Day Suppressive Test (Peters' Test)
To accurately translate in vitro potency to in vivo efficacy, the 4-Day Suppressive Test remains the gold standard. This protocol is designed as a self-validating system: the vehicle-treated group ensures baseline infection viability, while the CQ-treated cohort benchmarks the specific resistance profile of the Plasmodium strain used.
Infection (Day 0): Inoculate Swiss albino mice intraperitoneally with
Plasmodium berghei-infected erythrocytes.
Dosing Phase (Days 0–3): Commencing exactly 2 hours post-infection, administer the test compound (e.g., PH-203 or Cpd 27) via oral gavage once daily. Causality: Immediate dosing prevents exponential parasitic replication, allowing researchers to assess the true suppressive kinetics of the drug rather than attempting to cure a systemic, late-stage infection.
Efficacy Evaluation (Day 4): Prepare Giemsa-stained thin blood smears from tail vein blood. Calculate the percentage of parasitemia suppression relative to the vehicle control.
Survival Tracking (Days 5–30): Monitor animals daily. A 30-day survival without detectable parasitemia is classified as a complete biological cure.
Quantitative Comparison: Antimalarial Efficacy
Compound
Target Strain
In Vitro IC50
In Vivo ED50 / ED90
30-Day Cure Rate
Chloroquine (CQ)
P. falciparum (Resistant)
>200 nM
>15.0 mg/kg (ED50)
0% (at 64 mg/kg)
Pharmachin 203 (PH-203)
P. falciparum (Resistant)
<10 nM
0.25 mg/kg (ED50)
100% (at 16 mg/kg)
Quinoline-4-carboxamide (Cpd 27)
P. falciparum (3D7)
4.0 nM
2.6 mg/kg (ED90)
33% (at 30 mg/kg)
Section 2: Expanding the Horizon: Quinoline-Based Kinase Inhibitors in Oncology
Mechanistic Causality
Beyond parasitology, the quinoline nitrogen acts as a critical hydrogen bond acceptor within the hinge region of the ATP-binding pocket in various oncogenic kinases. Derivatives like Pyrotinib (targeting HER2/EGFR) and novel pyrazolo[4,3-c]quinolines (targeting ATM kinase) demonstrate high selectivity and metabolic stability (4)[4]. By competitively inhibiting ATP binding, these quinoline derivatives block downstream signaling cascades responsible for tumor proliferation, survival, and angiogenesis.
Self-validating in vivo workflow for evaluating quinoline-based kinase inhibitors in xenografts.
Self-Validating In Vivo Protocol: Tumor Xenograft Efficacy Study
Evaluating kinase inhibitors requires a physiological microenvironment to account for drug distribution, tumor penetration, and systemic clearance.
Cell Preparation & Inoculation: Resuspend cultured human cancer cells (e.g., BT474 for HER2+ breast cancer) in a 1:1 mixture of PBS and Matrigel. Inject subcutaneously into the right flank of athymic nude mice.
Randomization: Monitor tumor growth bi-weekly. Randomize mice into vehicle and treatment groups only when tumors reach a palpable volume of 100–150 mm³. Causality: Randomizing at this specific volume ensures all tumors are actively vascularized and in the exponential growth phase, eliminating false positives from spontaneous regression or failed engraftments.
Treatment Phase: Administer the quinoline derivative via daily oral gavage for 21–28 days. The vehicle control group validates the uninhibited exponential growth rate of the tumor model.
Endpoint Analysis: Measure tumor dimensions bi-weekly using digital calipers. Calculate tumor volume using the formula:
. Efficacy is quantified as Tumor Growth Inhibition (TGI %).
Quantitative Comparison: Anticancer Efficacy
Compound Class
Primary Target
In Vitro IC50
Xenograft Model
Tumor Growth Inhibition (TGI)
Sunitinib (Reference)
VEGFR / PDGFR
~10–50 nM
Various Solid Tumors
~50–60%
Pyrotinib (Quinoline deriv.)
HER2 / EGFR
120 nM (EGFR)
BT474 (Breast Cancer)
>80%
Pyrazolo[4,3-c]quinoline
ATM Kinase
<5.0 nM
ATM-dependent Tumors
>70%
References
Title: Sontochin as a Guide to the Development of Drugs against Chloroquine-Resistant Malaria
Source: Antimicrobial Agents and Chemotherapy - ASM Journals
URL
Title: Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy
Source: Journal of Medicinal Chemistry - ACS Publications
URL
Title: Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways
Source: MDPI
URL
Title: Rational Design of Novel pyrazolo[4,3-c]quinoline Derivatives as Potent, Selective, and Orally Bioavailable ATM Inhibitors with Promising In Vivo Efficacy
Source: Scilit
URL
Title: A Comparative Analysis of Amino-Alcohol Quinoline Derivatives and Chloroquine in Anti-Malarial Efficacy
Source: BenchChem
URL
As a Senior Application Scientist, ensuring the safe handling and disposal of complex N-heterocyclic compounds is just as critical as the experimental workflows they enable. 7-(Methylsulfonyl)quinolin-3-amine (CAS: 94440...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, ensuring the safe handling and disposal of complex N-heterocyclic compounds is just as critical as the experimental workflows they enable. 7-(Methylsulfonyl)quinolin-3-amine (CAS: 944401-82-5)[1] is a highly specialized substituted quinoline derivative frequently utilized as a scaffold in drug discovery and kinase inhibitor development.
However, its unique structural features—specifically the quinoline core, the basic amine group, and the methylsulfonyl moiety—demand strict, causality-driven disposal protocols. Improper disposal of quinoline derivatives poses severe environmental risks, as these compounds are highly mobile in groundwater and exhibit significant ecotoxicity and potential genotoxicity[2].
The following guide provides the definitive operational and disposal plan for 7-(Methylsulfonyl)quinolin-3-amine, designed to ensure absolute regulatory compliance and laboratory safety.
Chemical Hazard Profile & Causality
To safely dispose of a chemical, one must first understand why it behaves the way it does in the environment.
Unlike homocyclic aromatic compounds, N-heterocyclic compounds like quinoline possess a nitrogen atom that significantly increases their water solubility and bioavailability[2]. In the environment, quinoline derivatives are notoriously recalcitrant to biodegradation in deep soil and groundwater due to low oxygen and temperature conditions[3]. Furthermore, metabolic activation of the quinoline core in aquatic organisms can lead to the formation of DNA-binding epoxide intermediates, presenting acute genotoxic risks[3].
The addition of a methylsulfonyl group (-SO₂CH₃) introduces sulfur, which dictates that any thermal destruction must account for SOx gas generation. Meanwhile, the amine group at the 3-position renders the molecule weakly basic; if exposed to acidic waste streams, it protonates to form a highly soluble ammonium salt, drastically increasing its environmental mobility in the event of a spill.
Aquatic toxicity, high groundwater mobility, potential genotoxicity[2],[3]
Waste Classification
RCRA Hazardous Waste (Toxic)
Required Destruction Method
High-Temperature Incineration (HTI) with alkaline scrubbers
Waste Segregation & Disposal Workflow
The following diagram illustrates the logical routing of 7-(Methylsulfonyl)quinolin-3-amine waste to ensure it is properly neutralized and destroyed without cross-contaminating incompatible waste streams.
Workflow for the segregation and disposal of quinoline derivative laboratory waste.
Experimental Protocols for Safe Disposal
To guarantee safety and compliance, every disposal workflow must be a self-validating system. Do not simply pour this compound into a generic "organic waste" carboy. Follow these step-by-step methodologies.
Objective: Prevent the formation of highly soluble amine salts and isolate the compound for targeted destruction.
Phase Separation: Immediately segregate 7-(Methylsulfonyl)quinolin-3-amine waste into Solid (contaminated PPE, empty vials, weighing boats) and Liquid streams.
Liquid Stream Isolation: Do not mix this compound with halogenated solvents (unless the reaction specifically required them, such as DCM) or strong acids.
Self-Validating pH Check (Critical Step): For aqueous liquid waste containing this compound, use a calibrated pH meter or high-resolution pH paper to verify the solution.
Causality: If the waste is acidic (pH < 6), the quinoline-3-amine will protonate, maximizing its aqueous solubility.
Action: Carefully titrate the aqueous waste with dilute Sodium Bicarbonate (NaHCO₃) or Sodium Hydroxide (NaOH) until the pH stabilizes between 7.0 and 8.0 . This maintains the compound in its free-base form, minimizing solubility and preventing pressure buildup in the waste container.
Primary Containment: Transfer the stabilized waste into a PTFE-lined, High-Density Polyethylene (HDPE) carboy. Glass is acceptable for short-term benchtop storage but poses a shatter risk during transit.
Protocol B: RCRA-Compliant Logistical Handoff
Objective: Ensure complete thermal destruction of the recalcitrant quinoline ring and safe scrubbing of sulfur/nitrogen byproducts.
Hazard Profiling & Labeling: Label the container with standard EPA/RCRA Hazardous Waste tags. Explicitly write: "Contains Substituted Quinoline (Toxic, Marine Pollutant) - Contains Nitrogen and Sulfur."
Secondary Containment: Place the sealed HDPE carboys into secondary containment bins capable of holding 110% of the largest container's volume to mitigate spill risks during vendor pickup.
Vendor Specification (HTI): When manifesting the waste with your environmental services provider, mandate High-Temperature Incineration (HTI) .
Causality: The stable aromatic quinoline ring requires temperatures exceeding 1000°C for complete thermal degradation. Furthermore, because the molecule contains a methylsulfonyl group and multiple nitrogen atoms, incineration will produce Sulfur Oxides (SOx) and Nitrogen Oxides (NOx). The vendor must route this waste to an incinerator equipped with alkaline wet scrubbers to neutralize these acidic exhaust gases before atmospheric release.